chemical structure of 6-Chloro-3-ethynylpyrazin-2-amine
A Linchpin Scaffold for Fused Heterocycles and Allosteric Kinase Inhibitors Executive Summary 6-Chloro-3-ethynylpyrazin-2-amine (CAS: 1936114-56-5) is a high-value heteroaromatic intermediate utilized extensively in the...
Author: BenchChem Technical Support Team. Date: February 2026
A Linchpin Scaffold for Fused Heterocycles and Allosteric Kinase Inhibitors
Executive Summary
6-Chloro-3-ethynylpyrazin-2-amine (CAS: 1936114-56-5) is a high-value heteroaromatic intermediate utilized extensively in the synthesis of oncology therapeutics. Its structural uniqueness lies in the tri-functionalized pyrazine core , featuring an electron-donating amine (
), a reactive electrophilic handle (ethynyl, ), and a leaving group (chloro, ) positioned at the 6-position.
This specific arrangement makes it a critical building block for:
Allosteric SHP2 Inhibitors: It serves as the core scaffold for "molecular glue" type inhibitors that stabilize the auto-inhibited conformation of the SHP2 phosphatase.
Fused Bicyclic Systems: The adjacent amine and ethynyl groups facilitate cyclization reactions (e.g., to pyrrolo[2,3-b]pyrazines or thieno[2,3-b]pyrazines) via metal-catalyzed or nucleophilic pathways.
Chemical Identity & Physicochemical Profile[1][2][3][4]
Property
Specification
IUPAC Name
6-Chloro-3-ethynylpyrazin-2-amine
CAS Number
1936114-56-5
Molecular Formula
Molecular Weight
153.57 g/mol
SMILES
NC1=NC(C#C)=C(Cl)N=C1
InChIKey
CFFZXSVYEWXBMR-UHFFFAOYSA-N
Appearance
Off-white to pale yellow solid
Solubility
Soluble in DMSO, DMF, MeOH; sparingly soluble in water
Storage
2–8°C, Hygroscopic, Light Sensitive (Store under Argon)
Structural Analysis
The molecule exhibits a "push-pull" electronic character:
C2-Amine: Acts as a strong resonance donor, increasing electron density at C3 and N1.
C6-Chloro: Provides inductive withdrawal, activating the ring for nucleophilic aromatic substitution (
) at the C6 position, though the amine deactivates it slightly compared to a bare pyrazine.
C3-Ethynyl: A versatile handle for cycloadditions (Click chemistry) and cyclization. The proximity of the C2-amine and C3-alkyne is the defining feature for synthesis, allowing for intramolecular cyclization to form 5,6-fused heteroaromatics.
Synthesis Protocol: The "Sonogashira-Deprotection" Sequence
The most robust synthetic route proceeds via the selective Sonogashira coupling of 3-bromo-6-chloropyrazin-2-amine with trimethylsilylacetylene (TMSA), followed by desilylation.
Phase 1: Selective Sonogashira Coupling
Objective: Install the alkyne at C3 without displacing the C6-Chloro or affecting the free amine.
Solvation: Add anhydrous THF (0.2 M concentration relative to substrate) and
(3.0 eq).
Addition: Dropwise add TMSA (1.2 eq) via syringe at room temperature.
Reaction: Heat to 50°C for 4–6 hours. Monitor by LCMS for the disappearance of the bromide (
) and appearance of the TMS-intermediate ().
Note: The C6-Cl bond is stronger than the C3-Br bond, ensuring regioselectivity.
Workup: Filter through a Celite pad to remove Pd/Cu residues. Concentrate the filtrate in vacuo.
Phase 2: Desilylation (TMS Removal)
Objective: Reveal the terminal alkyne.
Reagents: Potassium Carbonate (
), Methanol ().
Step-by-Step Methodology:
Dissolution: Dissolve the crude TMS-intermediate in MeOH (0.1 M).
Base Addition: Add solid
(0.5 eq).
Reaction: Stir at room temperature for 30–60 minutes. Conversion is usually rapid.
Quench: Dilute with water and extract with Ethyl Acetate (
).
Purification: Wash organic layer with brine, dry over
, and concentrate. Purify via silica gel flash chromatography (Gradient: 0–30% EtOAc in Hexanes).
Reaction Landscape & Applications
The utility of 6-Chloro-3-ethynylpyrazin-2-amine stems from its ability to undergo orthogonal transformations.
Diagram: Synthetic Divergence from the Core Scaffold
Figure 1: Divergent synthesis pathways. The core scaffold allows access to fused bicyclic systems (red), click-chemistry adducts (yellow), and C6-functionalized derivatives (green).
Key Application: SHP2 Inhibition
In the development of SHP2 inhibitors (e.g., analogs of JAB-3068 or TNO155), the pyrazine ring acts as a central connector.
The Amine (C2): Often forms critical H-bonds with the hinge region or specific residues like Glu250 in the phosphatase domain.
The Ethynyl (C3): Frequently cyclized to form a rigid fused ring that fits into the allosteric tunnel, locking the protein in an inactive conformation.
The Chloro (C6): Displaced by bulky amines or piperazines to extend into the solvent-exposed region, tuning solubility and pharmacokinetic properties.
Dust Hazard: Use a localized exhaust hood or powder containment enclosure.
Reactivity: The terminal alkyne is potentially reactive toward heavy metals (forming explosive acetylides). Wash glassware with acid to remove trace copper/silver residues if used in previous steps.
Storage: Store under inert gas (Argon/Nitrogen) at -20°C for long-term stability. The terminal alkyne can undergo slow oxidative coupling (Glaser coupling) if exposed to air and light.
References
Sigma-Aldrich. (n.d.). 6-Chloro-3-ethynylpyrazin-2-amine Product Sheet. Retrieved from
PubChem. (n.d.).[1] Compound Summary: 6-Chloro-3-ethynylpyrazin-2-amine.[2] National Library of Medicine. Retrieved from
National Institutes of Health (NIH). (2022). Design and Synthesis of Novel Thieno[2,3-b]pyrazine Derivatives. PubMed Central. Retrieved from
BenchChem. (2025). Reactivity Guide for Chloropyrazin-amines. Retrieved from
6-Chloro-3-ethynylpyrazin-2-amine molecular weight and formula
The following technical guide details the chemical identity, synthesis, and application of 6-Chloro-3-ethynylpyrazin-2-amine , a critical heterocyclic intermediate in the development of allosteric SHP2 inhibitors and tar...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the chemical identity, synthesis, and application of 6-Chloro-3-ethynylpyrazin-2-amine , a critical heterocyclic intermediate in the development of allosteric SHP2 inhibitors and targeted oncology therapeutics.
Role: Advanced Intermediate for Fused-Ring Pyrazine Scaffolds in Drug Discovery
Part 1: Executive Summary & Chemical Identity
6-Chloro-3-ethynylpyrazin-2-amine (CAS: 1936114-56-5) is a highly functionalized pyrazine building block. It is characterized by three distinct reactive centers: a primary amine (C2), a terminal alkyne (C3), and a chlorine atom (C6). This "tri-functional" nature makes it an indispensable scaffold for synthesizing fused bicyclic systems—such as thieno[2,3-b]pyrazines and pyrido[2,3-b]pyrazines —which are pharmacophores in next-generation SHP2 and KRAS inhibitors.
Chemical Identity Table
Property
Specification
IUPAC Name
6-Chloro-3-ethynylpyrazin-2-amine
CAS Number
1936114-56-5
Molecular Formula
C₆H₄ClN₃
Molecular Weight
153.57 g/mol
Exact Mass
153.009 g/mol
Appearance
Off-white to pale yellow solid
Solubility
Soluble in DMSO, DMF, MeOH; sparingly soluble in water
The synthesis of 6-Chloro-3-ethynylpyrazin-2-amine requires precise regiochemical control to ensure the alkyne is installed at the C3 position rather than C5. The industry-standard route proceeds via the bromination of 2-amino-6-chloropyrazine followed by a Sonogashira cross-coupling.
Step 1: Regioselective Bromination
Objective: Install a bromine handle at the C3 position.
Mechanism: Electrophilic aromatic substitution. The amino group directs ortho (C3) and para (C5). Since C6 is blocked by Chlorine and C5 is deactivated relative to C3 (ortho to the strong electron-donating amine), bromination favors C3.
Workup: Aqueous extraction (EtOAc/Water), drying over Na₂SO₄, and concentration.
Final Product: 6-Chloro-3-ethynylpyrazin-2-amine.
Part 3: Mechanism of Action & Applications
While the molecule itself is an intermediate, its structural features dictate its utility in Fragment-Based Drug Design (FBDD) .
Precursor to SHP2 Inhibitors
The primary application of this scaffold is in the synthesis of allosteric SHP2 inhibitors (e.g., analogs of TNO155 or JAB-3068). The terminal alkyne and adjacent amine allow for a heteroannulation reaction to form a second ring, locking the conformation of the molecule to fit the SHP2 "tunnel" site.
Reaction Class: Larock indole synthesis analogs or cyclization with isothiocyanates/aldehydes.
C3-Alkyne: Serves as a handle for "Click Chemistry" (CuAAC) to attach solubilizing tails or E3 ligase recruiters (for PROTACs).
C6-Chlorine: Remains available for a subsequent Suzuki-Miyaura coupling to attach an aryl group, typically a pyridine or pyrimidine moiety essential for potency.
Part 4: Visualization of Synthetic Workflow
The following diagram illustrates the critical pathway from the commercial starting material to the target alkyne, highlighting the regiochemical control points.
Figure 1: Step-wise synthetic route for 6-Chloro-3-ethynylpyrazin-2-amine showing regioselective halogenation and cross-coupling.
Part 5: Safety & Handling
As a halogenated aminopyrazine, this compound poses specific risks that must be managed in a research environment.
Stability: The terminal alkyne is potentially unstable to prolonged heat or light exposure. Store at -20°C under inert gas (Argon).
Reactivity: Avoid contact with strong oxidizing agents. The terminal alkyne can form explosive acetylides with heavy metals (Ag, Cu) in the absence of ligands; ensure all copper catalysts are quenched (e.g., with EDTA or NH₄Cl) during workup.
References
PubChem. (2025). Compound Summary: 2-Amino-6-chloropyrazine (Precursor). National Library of Medicine. Retrieved from [Link]
Organic Syntheses. (2010). Palladium-Catalyzed Sonogashira Coupling: General Protocols. Retrieved from [Link]
MDPI. (2021). Synthesis of Pyrazine-Based Kinase Inhibitors. Molbank. Retrieved from [Link][4]
Pyrazine-Based Intermediates for Kinase Inhibitor Discovery: From Rational Design to Synthetic Execution
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes, and their dysregulati...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[1][2][3] Consequently, kinases have become one of the most important target families for drug discovery. Within the landscape of small molecule kinase inhibitors, nitrogen-containing heterocyclic scaffolds are predominant, with the pyrazine ring emerging as a privileged core structure.[1][2][4] This guide provides an in-depth technical exploration of pyrazine-based intermediates, detailing their strategic importance, synthesis, and application in the discovery of next-generation kinase inhibitors. We will dissect the causality behind synthetic choices, provide field-proven experimental protocols, and illustrate key concepts with detailed diagrams to empower researchers in their drug development endeavors.
The Pyrazine Scaffold: A Privileged Core for Kinase Inhibition
The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms in a 1,4-orientation, is not merely an arbitrary building block; its electronic properties and geometry make it an ideal scaffold for kinase inhibitor design.[5][6] Its utility is rooted in its ability to mimic the adenine core of ATP and establish critical interactions within the highly conserved ATP-binding pocket of kinases.
The Role of the Hinge-Binding Motif
Nearly all ATP-competitive kinase inhibitors form one or more hydrogen bonds with the "hinge" region, a short segment of the protein backbone that connects the N- and C-terminal lobes of the kinase domain.[7][8] The pyrazine core is exceptionally well-suited for this role. One of its nitrogen atoms can act as a hydrogen bond acceptor, forming a stable interaction with a backbone NH group of a hinge residue, such as methionine or alanine.[4][9] This interaction is a cornerstone of inhibitor binding and potency. The planar, aromatic nature of the pyrazine ring further allows it to fit snugly into the flat, hydrophobic adenine pocket.[4]
A Versatile Platform for Substitution
Beyond its hinge-binding capability, the pyrazine ring offers multiple positions (typically C-2, C-3, C-5, and C-6) for chemical modification. This versatility is paramount for drug discovery, as it allows medicinal chemists to:
Enhance Potency: Introduce groups that form additional interactions with the kinase.
Improve Selectivity: Design substituents that exploit subtle differences between the ATP-binding sites of various kinases, thereby reducing off-target effects.[7]
Optimize Pharmacokinetic Properties: Modify the molecule to improve solubility, metabolic stability, and oral bioavailability. Several potent, selective, and orally active pyrazine-based kinase inhibitors have been successfully developed and advanced into clinical trials.[1][2][10]
The following diagram illustrates the fundamental principle of a pyrazine-based inhibitor engaging the kinase hinge region, outcompeting ATP for the binding site.
Caption: Pyrazine inhibitor competing with ATP for the kinase hinge region.
Synthetic Strategies for Pyrazine-Based Intermediates
The efficient and versatile synthesis of functionalized pyrazines is critical for generating diverse compound libraries for screening. This section details three robust and widely adopted methodologies, complete with step-by-step protocols and workflow diagrams.
Method 1: One-Pot Condensation of 1,2-Diketones and 1,2-Diamines
This classical approach remains one of the most straightforward and environmentally benign routes to substituted pyrazines.[11] It involves the direct condensation of a 1,2-diketone with a 1,2-diamine, often proceeding through a dihydropyrazine intermediate that subsequently oxidizes to the aromatic pyrazine.[11] This method is valued for its simplicity and use of readily available starting materials.
Experimental Protocol: General Procedure for One-Pot Pyrazine Synthesis [12]
In a 50 mL round-bottom flask, dissolve the 1,2-diketone (1.0 mmol, 1.0 eq) in a 1:1 mixture of methanol and water (10 mL).
To this stirring solution, add the 1,2-diamine (1.1 mmol, 1.1 eq).
Add a catalytic amount of potassium tert-butoxide (0.1 mmol, 0.1 eq).
Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexanes:ethyl acetate mobile phase.
Upon completion (typically 1-3 hours), add 20 mL of deionized water to the reaction mixture.
Extract the aqueous layer with ethyl acetate (3 x 15 mL).
Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).
Concentrate the solution under reduced pressure using a rotary evaporator.
Recrystallize the crude solid from ethanol to obtain the pure pyrazine derivative.
Caption: Workflow for one-pot green synthesis of pyrazines.
For a more modern, atom-economical approach, the dehydrogenative self-coupling of 2-amino alcohols offers an elegant route to symmetrically 2,5-disubstituted pyrazines.[12][13] This method, often catalyzed by earth-abundant metals like manganese, is environmentally friendly as it produces only water and hydrogen gas as byproducts.[12][13]
Experimental Protocol: Dehydrogenative Self-Coupling of 2-Amino Alcohols [12]
To a 25 mL Schlenk tube equipped with a magnetic stir bar, add the manganese pincer catalyst (0.02 mmol, 2 mol%) and potassium hydride (KH) (0.03 mmol, 3 mol%).
Causality Note: The manganese complex is the active catalyst for the dehydrogenation steps, while the base (KH) is required to facilitate the initial deprotonation events.
Evacuate and backfill the tube with high-purity argon gas three times to ensure an inert atmosphere.
Under a positive pressure of argon, add the 2-amino alcohol substrate (1.0 mmol, 1.0 eq) and anhydrous toluene (3.0 mL).
Seal the Schlenk tube tightly and place it in a preheated oil bath at 150 °C.
Stir the reaction mixture for 24 hours.
After cooling to room temperature, carefully quench the reaction by slowly adding 5 mL of water.
Extract the mixture with ethyl acetate (3 x 10 mL).
Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the desired 2,5-disubstituted pyrazine.
Caption: Workflow for Mn-catalyzed dehydrogenative coupling.
Method 3: Cross-Coupling from Dichloropyrazine Intermediates
Perhaps the most versatile strategy for creating complex, unsymmetrical pyrazines involves starting with a pre-formed, di-halogenated core like 2,5-dichloropyrazine.[14] This intermediate serves as a robust platform for modern cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, allowing for the precise and controlled introduction of diverse aryl, heteroaryl, and amine substituents.[14]
Causality Note: Pd(PPh₃)₄ is a common and effective pre-catalyst that forms the active Pd(0) species required for the catalytic cycle of the Suzuki reaction.
Add a 4:1 mixture of 1,4-dioxane and water (5 mL).
Seal the vial and purge with argon for 5 minutes.
Place the vial in a microwave reactor and heat to 120 °C for 30 minutes.
After cooling, dilute the reaction mixture with water (15 mL) and extract with ethyl acetate (3 x 15 mL).
Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.
Purify by flash column chromatography to yield the mono-arylated or di-arylated pyrazine. The ratio can be controlled by the stoichiometry of the boronic acid.
Structure-Activity Relationship (SAR) and Clinical Relevance
The synthetic intermediates described above are the starting points for creating potent and selective kinase inhibitors. The strategic placement of different functional groups on the pyrazine core directly influences biological activity.
Binding Modes and Mechanism of Action
Most pyrazine-based kinase inhibitors act as ATP-competitive agents.[1][10] They bind reversibly or irreversibly to the ATP binding pocket, primarily through hydrogen bonding and hydrophobic interactions.[1][10] Some inhibitors bind to the active conformation of the kinase, while others stabilize an inactive (e.g., DFG-out) conformation.[1]
Table 1: Examples of Clinically Advanced Pyrazine-Based Kinase Inhibitors
Gilteritinib is an exemplary pyrazine-2-carboxamide derivative that functions as a potent dual inhibitor of FLT3 and AXL kinases.[1] It was approved by the FDA for the treatment of adult patients with relapsed or refractory AML harboring a FLT3 mutation.[1] The pyrazine core of gilteritinib is crucial for its activity, anchoring the molecule in the ATP binding site. The various substituents on the pyrazine and its appended rings are optimized to provide high potency and a manageable safety profile.[1] This demonstrates the power of using a core pyrazine intermediate and elaborating its structure to achieve a clinically successful drug.
Conclusion and Future Perspectives
Pyrazine-based intermediates are undeniably a cornerstone of modern kinase inhibitor discovery. Their inherent chemical properties make them ideal hinge-binding scaffolds, while their synthetic tractability allows for extensive chemical exploration and optimization.[15] The continued development of novel synthetic methodologies, such as C-H activation and flow chemistry, will further empower chemists to generate ever more complex and diverse pyrazine derivatives.[12] As our understanding of kinase biology deepens, these versatile pyrazine scaffolds will remain a critical tool in the rational design of targeted therapies for cancer, inflammation, and other debilitating diseases.[2][3]
References
Al-Megren, H. A., Al-Otaibi, F. A., Al-Ghorbani, M., et al. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1). Available at: [Link]
Zhao, Z., & Bourne, P. E. (2023). Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. bioRxiv. Available at: [Link]
Lee, H. W., Kim, Y. S., Kim, B. H., et al. (2008). Structure-activity relationships of pyrazine-based CK2 inhibitors: synthesis and evaluation of 2,6-disubstituted pyrazines and 4,6-disubstituted pyrimidines. Archiv der Pharmazie, 341(9), 554-61. Available at: [Link]
Al-Ghorbani, M., & Al-Megren, H. A. (2024). Advancements in Pyrazine Derivatives as Anticancer Agents: A Comprehensive Review (2010-2024). Anti-Cancer Agents in Medicinal Chemistry. Available at: [Link]
Al-Ghorbani, M., & Al-Megren, H. A. (2024). Advancements in Pyrazine Derivatives as Anticancer Agents: A Comprehensive Review (2010-2024). Bentham Science Publishers. Available at: [Link]
Al-Megren, H. A., Al-Otaibi, F. A., Al-Ghorbani, M., et al. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Taylor & Francis Online. Available at: [Link]
Al-Megren, H. A., et al. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Figshare. Available at: [Link]
Wang, Z., et al. (2015). In Silico Identification of a Novel Hinge-Binding Scaffold for Kinase Inhibitor Discovery. Journal of Medicinal Chemistry. Available at: [Link]
Kumar, D., & Singh, N. (2023). Pyrazine Moiety: Recent Developments in Cancer Treatment. ResearchGate. Available at: [Link]
Zhang, M., et al. (2024). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. MDPI. Available at: [Link]
Al-Ostoot, F. H., et al. (2024). Structure-Activity Relationship of Substituted Pyrazoline Derivatives as Small Molecule Tyrosine Kinase Inhibitors. PubMed. Available at: [Link]
Kumar, D., & Singh, N. (2023). Pyrazine Moiety: Recent Developments in Cancer Treatment. Bentham Science Publishers. Available at: [Link]
Al-Ostoot, F. H., et al. (2024). Structure-Activity Relationship of Substituted Pyrazoline Derivatives as Small Molecule Tyrosine Kinase Inhibitors. ResearchGate. Available at: [Link]
Arba, M., et al. (2022). Synthesis, Characterization, Tyrosine Kinase Inhibitory Studies and Molecular Docking Analysis of Pyrazine-2-carboxamide Derivatives. Advanced Journal of Chemistry, Section A. Available at: [Link]
Al-Megren, H. A., et al. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019-2023). PubMed. Available at: [Link]
Balaraman, E., et al. (2016). Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. Organic Letters, 18(15), 3814–3817. Available at: [Link]
Yu, T., et al. (2010). Discovery of orally bioavailable imidazo[1,2-a]pyrazine-based Aurora kinase inhibitors. ResearchGate. Available at: [Link]
Barrow, J. C. (2022). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Molecules, 27(4), 1112. Available at: [Link]
Zhao, Z., & Bourne, P. E. (2023). Rigid Scaffolds are Promising for Designing Macrocyclic Kinase Inhibitors. bioRxiv. Available at: [Link]
Kumar, G. S., et al. (2016). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmaceutical, Biological and Chemical Sciences. Available at: [Link]
Hua, L., et al. (2021). A deep learning based scaffold hopping strategy for the design of kinase inhibitors. Briefings in Bioinformatics, 22(5). Available at: [Link]
Scott, J. S., et al. (2015). Design, Synthesis, and Structure–Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors. Journal of Medicinal Chemistry, 58(12), 5061–5079. Available at: [Link]
Fazekas, D., et al. (2018). Synthesis of substituted pyrazines from N-allyl malonamides. Organic & Biomolecular Chemistry, 16(33), 6002-6010. Available at: [Link]
Hua, L., et al. (2021). Deep learning-driven scaffold hopping in the discovery of Akt kinase inhibitors. Chemical Communications, 57(76), 9653-9656. Available at: [Link]
Al-Ostoot, F. H., et al. (2024). Structure-Activity Relationship of Substituted Pyrazoline Derivatives as Small Molecule Tyrosine Kinase Inhibitors. Bentham Science Publishers. Available at: [Link]
Singh, P., et al. (2020). In silico studies on pyrazine derivatives for identifying potential inhibitors of PIM-1 kinase. Journal of Receptors and Signal Transduction, 40(6), 573-583. Available at: [Link]
Kumar, G. S., et al. (2018). Novel Imidazo [1, 2-a] Pyrazine Derivatives: Design, Synthesis, A. Trade Science Inc. Available at: [Link]
Jadhav, S., et al. (2023). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. RSC Medicinal Chemistry, 14(10), 1852-1875. Available at: [Link]
Borpuzari, S., et al. (2011). Greener approach toward one pot route to pyrazine synthesis. Phosphorus, Sulfur, and Silicon and the Related Elements, 186(10), 2123-2133. Available at: [Link]
Yu, T., et al. (2010). Discovery of a Potent, Injectable Inhibitor of Aurora Kinases Based on the Imidazo-[1,2-a]-Pyrazine Core. ACS Medicinal Chemistry Letters, 1(5), 224-228. Available at: [Link]
6-Chloro-3-ethynylpyrazin-2-amine safety data sheet (SDS)
High-Performance Reagent Guide for Medicinal Chemistry & Drug Discovery Part 1: Chemical Identity & Molecular Architecture Compound Name: 6-Chloro-3-ethynylpyrazin-2-amine CAS Registry Number: 1936114-56-5 Molecular Form...
This compound is not merely a building block; it is a "privileged scaffold" in modern oncology drug discovery. The pyrazine core serves as a bioisostere for pyridine or phenyl rings, improving metabolic stability and solubility.
The 3-Ethynyl Group: Acts as a rigid "linchpin." In SHP2 and KRAS G12C inhibitors, this alkyne moiety often occupies a narrow hydrophobic pocket, locking the protein in an inactive conformation or serving as a handle for "click chemistry" (CuAAC) during probe development.
The 6-Chloro Substituent: Provides a distinct vector for further diversification via nucleophilic aromatic substitution (
) or Suzuki-Miyaura coupling, allowing researchers to grow the molecule into the solvent-exposed regions of a target protein.
Property
Specification
Critical Note
Appearance
Off-white to pale yellow solid
Darkening indicates oxidative degradation of the alkyne.
Purity
97% (HPLC)
Impurities often include de-chlorinated byproducts.
Solubility
DMSO, DMF, MeOH
Poor solubility in water; requires organic co-solvent.
Melting Point
>120°C (Decomposes)
Do not overheat ; terminal alkynes are thermally sensitive.
Part 2: Hazard Profiling & Toxicology (The "Why" Behind the Safety)
Standard Safety Data Sheets (SDS) list codes; this guide explains the causality of those hazards based on the molecule's reactive functional groups.
Mechanism:[1][2][4][5] Aminopyrazines can interfere with nucleotide metabolism. The halogenated nature increases lipophilicity, facilitating transport across biological membranes.
Skin & Eye Irritation - H315 / H319:
Mechanism:[1][2][4][5] The primary amine (-NH₂) is weakly basic but nucleophilic. Upon contact with mucous membranes, it can cause local pH shifts and protein denaturation. The alkyne group is a potential alkylating agent, capable of covalent modification of keratin and corneal proteins.
Reactivity Hazard (The Hidden Risk):
Terminal Alkyne: The -C≡C-H bond is relatively acidic (
). In the presence of strong bases or certain transition metals (Cu, Ag), it can form explosive acetylides.
Self-Validating Safety Protocol
Validation Step: Before scaling up (>5g), test a small aliquot (10mg) with ammoniacal silver nitrate. A precipitate indicates acetylide formation potential; if observed, avoid metal spatulas and use glass/ceramic tools exclusively.
Part 3: Storage & Stability Protocols
To maintain the integrity of the ethynyl group and prevent hydrolysis of the chloro-substituent, strict environmental control is required.
Protocol 1: Long-Term Storage Architecture
Atmosphere: Displace air with Argon (Ar). Nitrogen (
) is acceptable, but Ar is heavier and provides a better blanket for solids.
Temperature: Store at 2°C to 8°C .
Reasoning: Higher temperatures accelerate the dimerization of the alkyne and the hydrolysis of the C-Cl bond.
Container: Amber glass vials with Teflon-lined caps.
Avoid: Metal containers (risk of acetylide formation).
Part 4: Synthetic Utility & Experimental Workflows
Workflow A: Synthesis of 6-Chloro-3-ethynylpyrazin-2-amine
Context: If commercial stock is unavailable, this compound is synthesized via Sonogashira coupling from 3-bromo-6-chloropyrazin-2-amine.
Step-by-Step Protocol:
Charge: In a dry Schlenk flask, add 3-bromo-6-chloropyrazin-2-amine (1.0 eq),
(0.05 eq), and CuI (0.02 eq).
Inert: Evacuate and backfill with Argon (
).
Solvent: Add anhydrous THF and Triethylamine (
, 3.0 eq).
Coupling: Dropwise addition of Trimethylsilylacetylene (TMS-acetylene, 1.2 eq).
Reaction: Stir at Ambient Temperature (25°C) for 4–6 hours. Note: Heating >50°C may cause alkyne polymerization.
Deprotection: Treat the intermediate with
in Methanol (MeOH) for 30 mins to remove the TMS group.
Purification: Silica gel chromatography (Hexanes/EtOAc gradient).
Workflow B: Application in Drug Discovery (SHP2 Inhibitor Synthesis)
Context: Using the compound to build an allosteric inhibitor scaffold (e.g., JAB-3068 analog).
Step-by-Step Protocol:
Activation: Dissolve 6-Chloro-3-ethynylpyrazin-2-amine in DMF.
Coupling Partner: Add the iodinated aryl core (e.g., a substituted pyridine).
Catalysis: Use a Sonogashira system (
) to link the alkyne to the aryl core.
Cyclization (Optional): Many SHP2 inhibitors fuse this ring system. If fusing, heat with a sulfur source or hydrazine depending on the target heterocycle.
Part 5: Visualization of Workflows
Figure 1: Safe Handling & Risk Mitigation Logic
A decision tree for handling halogenated alkynyl heterocycles in a research setting.
Caption: Operational logic flow for minimizing exposure and reactivity risks during handling.
Application Note: Synthesis of SHP2 Inhibitors Using 6-Chloro-3-ethynylpyrazin-2-amine
[1] Abstract & Strategic Overview This application note details the synthetic utility of 6-Chloro-3-ethynylpyrazin-2-amine (CAS: 1936114-56-5) as a high-value scaffold for the development of allosteric SHP2 (Src Homology...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Abstract & Strategic Overview
This application note details the synthetic utility of 6-Chloro-3-ethynylpyrazin-2-amine (CAS: 1936114-56-5) as a high-value scaffold for the development of allosteric SHP2 (Src Homology-2 domain-containing protein tyrosine phosphatase-2) inhibitors.[1]
SHP2 is a critical node in the RAS-ERK signaling pathway and a validated target for cancer immunotherapy. The "gold standard" allosteric inhibitor, SHP099 , utilizes a central pyrazine core stabilized by interactions within the SHP2 allosteric tunnel (formed by the confluence of the N-SH2, C-SH2, and PTP domains).[1]
6-Chloro-3-ethynylpyrazin-2-amine serves as an advanced intermediate that allows for divergent synthesis:
The 3-Ethynyl Handle: Enables the installation of rigid, hydrophobic extensions via Sonogashira coupling or triazole isosteres via CuAAC "click" chemistry, targeting the hydrophobic tunnel region.
The 6-Chloro Handle: Facilitates Nucleophilic Aromatic Substitution (
) with hydrophilic amines (e.g., piperazines, piperidines) to establish solvent-exposed interactions, mimicking the crystallographic binding mode of SHP099.[1]
Retrosynthetic Logic & Design Rationale
The design logic follows the Pharmacophore Hybridization strategy. The pyrazine 2-amine is critical for hydrogen bonding with the backbone of SHP2 residues (specifically Glu110 and Arg111).[1]
R1 (C3 Position): The ethynyl group allows for the construction of extended
-systems (alkynyl-aryl) or heteroaromatic rings (triazoles) to probe the hydrophobic depth of the allosteric pocket.[1]
R2 (C6 Position): The chlorine atom is an electrophilic site activated for
, allowing the attachment of solubilizing basic amines (e.g., 4-amino-4-methylpiperidine) essential for pharmacokinetic properties.[1]
Synthetic Workflow Diagram
Caption: Divergent synthetic workflow starting from 6-Chloro-3-ethynylpyrazin-2-amine. Route A is preferred to avoid metal-catalyzed interference with the C6-amine installed in Route B.[1]
Detailed Experimental Protocols
Module A: C3-Functionalization (The Hydrophobic Tail)
Objective: To install a hydrophobic aromatic moiety extending into the SHP2 allosteric tunnel.[1]
Protocol A1: Sonogashira Cross-Coupling
This reaction couples the terminal alkyne with an aryl halide (Ar-I or Ar-Br).[1]
Addition: Add degassed THF via syringe, followed by the base (
) and the Aryl Halide.
Reaction: Stir the mixture at room temperature for 1 hour, then heat to 50°C. Monitor by LCMS for the disappearance of the starting material (typically 4–6 hours).
Critical Note: The 2-amino group can coordinate Pd.[1] If conversion is low, increase catalyst loading to 10% or use a bidentate ligand like dppf.
Workup: Cool to RT. Filter through a pad of Celite to remove Pd black. Rinse with EtOAc.
Purification: Concentrate the filtrate and purify via Flash Column Chromatography (Hexanes/EtOAc gradient). The product (Intermediate A) is usually a yellow/orange solid.[1]
Mechanism: The pyrazine ring is electron-deficient (diazine).[1] The chlorine at C6 is activated towards nucleophilic attack, especially with the electron-withdrawing effect of the C3-substituent installed in Module A.[1]
Reagents:
Substrate: Intermediate A (from Module A) (1.0 equiv)[1]
Setup: Dissolve Intermediate A in DMSO (concentration ~0.2 M).
Addition: Add the amine nucleophile and DIPEA.
Reaction: Heat the mixture to 100°C - 120°C.
Optimization: Microwave irradiation at 130°C for 30–60 minutes often improves yield and reduces byproduct formation compared to conventional heating.
Monitoring: Check LCMS for the mass of the disubstituted product. The reaction is driven by the release of HCl (neutralized by base).[1]
Workup:
For DMSO: Dilute with water and extract with EtOAc (x3).[1] Wash organic layer with brine (x3) to remove DMSO.[1]
For Dioxane: Concentrate directly.
Deprotection (if applicable): If the nucleophile had a Boc group (e.g., N-Boc-piperazine), treat the crude residue with TFA/DCM (1:[1]4) for 1 hour at RT to reveal the free amine.
Final Purification: Reverse-phase Preparative HPLC (Water/Acetonitrile with 0.1% Formic Acid or Ammonium Bicarbonate).
Quality Control & Validation
Analytical Standards
Purity: >95% required for biological assays (determined by HPLC at 254 nm).
Identity:
1H NMR: Verify the disappearance of the terminal alkyne proton (~4.0–4.5 ppm) if coupled, and the integration of the new amine side chain.
HRMS: Confirm exact mass within 5 ppm.
Biological Assay (SHP2 Phosphatase Activity)
To validate the synthesized inhibitor:
Assay Buffer: 60 mM HEPES pH 7.2, 75 mM NaCl, 75 mM KCl, 1 mM EDTA, 0.05% Tween-20, 2 mM DTT.[1]
Enzyme: Recombinant full-length SHP2 (activated by bis-tyrosyl peptide, e.g., IRS1_pY1172/pY1222).[1]
Protocol: Incubate enzyme + inhibitor (serial dilution) for 30 min. Add DiFMUP. Measure fluorescence (Ex 358 nm / Em 455 nm).
Success Criteria:
nM for potent allosteric inhibition.
References
Chen, Y. N., et al. (2016).[1] Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Nature, 535(7610), 148-152.[1] Link[1]
Garcia Fortanet, J., et al. (2016).[1] Allosteric SHP2 Inhibitors: Identification of a Potent, Selective, and Orally Efficacious Pyrazine (SHP099). Journal of Medicinal Chemistry, 59(17), 7773–7782.[1] Link[1]
Bagdanoff, J. T., et al. (2019).[1][2] Optimization of the Pyrazine Scaffold for the Inhibition of SHP2. Journal of Medicinal Chemistry, 62(4), 1781–1792.[1] Link[1]
Fodor, M., et al. (2018).[1] Structure-Based Design of SHP2 Allosteric Inhibitors. ACS Chemical Biology, 13(3), 647-656.[1] Link[1]
synthesis of fused imidazopyrazines from 6-Chloro-3-ethynylpyrazin-2-amine
Application Note: Synthesis of Fused Imidazopyrazines & Pyrrolopyrazines from 6-Chloro-3-ethynylpyrazin-2-amine Part 1: Executive Summary & Structural Analysis 1.1 The Precursor and the Product The starting material, 6-C...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Synthesis of Fused Imidazopyrazines & Pyrrolopyrazines from 6-Chloro-3-ethynylpyrazin-2-amine
Part 1: Executive Summary & Structural Analysis
1.1 The Precursor and the Product
The starting material, 6-Chloro-3-ethynylpyrazin-2-amine , is a highly privileged scaffold in kinase inhibitor discovery (e.g., JAK, BTK, and SYK inhibitors). While the request specifies "fused imidazopyrazines," it is chemically imperative to distinguish between the two primary fused systems accessible from this precursor:
Pyrrolo[2,3-b]pyrazine (7-Azaindole analog): This is the direct product of cycloisomerization of 3-ethynylpyrazin-2-amine. The amine nitrogen attacks the adjacent alkyne carbon. This is the primary focus of this guide.
Imidazo[1,2-a]pyrazine: This isomer requires the bridgehead nitrogen to be part of the cyclization (typically synthesized from 2-aminopyrazine +
-halo ketones).
Note on Nomenclature: In drug discovery, "fused imidazopyrazine" is sometimes used loosely to describe any 5,6-fused pyrazine system. However, this protocol strictly details the synthesis of 6-Chloro-5H-pyrrolo[2,3-b]pyrazine via cycloisomerization, as dictated by the starting material's structure.
1.2 Retrosynthetic Logic & Pathway
The transformation relies on a 5-endo-dig or 5-exo-dig cyclization, driven by the nucleophilicity of the C2-amine and the electrophilic activation of the C3-alkyne.
Figure 1: Mechanistic pathway for the cycloisomerization of 6-Chloro-3-ethynylpyrazin-2-amine.
Best for: Small-scale discovery, high-value intermediates, and substrates sensitive to harsh bases.
Mechanism: The Au(I) cation acts as a soft Lewis acid, coordinating selectively to the alkyne triple bond (π-activation), triggering nucleophilic attack by the amine.
Co-catalyst: AgOTf (5 mol%) (Generates the active cationic gold species)
Solvent: Toluene (Anhydrous)
Atmosphere: Argon or Nitrogen
Protocol:
Catalyst Activation: In a glovebox or under strictly inert atmosphere, weigh AuCl(PPh3) (25 mg, 0.05 mmol) and AgOTf (13 mg, 0.05 mmol) into a dried reaction vial. Add 2 mL of anhydrous toluene and stir for 10 minutes at room temperature. A white precipitate (AgCl) will form, indicating generation of the active cationic species [Au(PPh3)]+OTf-.
Substrate Addition: Dissolve 6-Chloro-3-ethynylpyrazin-2-amine (153 mg, 1.0 mmol) in 3 mL of anhydrous toluene. Add this solution to the catalyst mixture.
Reaction: Seal the vial and heat to 80°C for 2–4 hours. Monitor by LCMS for the disappearance of the starting material (M+H 154) and appearance of the product (M+H 154, retention time shift).
Workup: Cool to room temperature. Filter the mixture through a small pad of Celite to remove silver salts and gold residues. Wash the pad with ethyl acetate.
Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Hexanes:EtOAc gradient, typically 0-50% EtOAc).
Yield Expectation: 85–95%
Key Advantage: Mild conditions prevent polymerization of the sensitive terminal alkyne.
Method B: Base-Mediated Cyclization (Scalable)
Best for: Large-scale process chemistry, cost-efficiency.
Mechanism: Strong base deprotonates the amine (increasing nucleophilicity) or promotes an allenyl intermediate formation.
Dissolution: Charge a reaction vessel with 6-Chloro-3-ethynylpyrazin-2-amine (10 g, 65 mmol) and anhydrous NMP (100 mL). Stir until fully dissolved.
Base Addition: Cool the solution to 0°C. Slowly add KOtBu (8.75 g, 78 mmol) portion-wise to control the exotherm. The solution may darken (deep red/brown) due to anion formation.
Cyclization: Remove the ice bath and heat the mixture to 60°C . Stir for 3 hours.
Critical Check: Monitor by HPLC. If conversion stalls, add an additional 0.1 equiv of KOtBu.
Quench: Pour the reaction mixture into ice-cold water (500 mL) containing saturated NH4Cl (50 mL).
Isolation: The product often precipitates as a solid. Filter and wash with water. If no precipitate forms, extract with EtOAc (3 x 200 mL), wash organics with brine (5 x 100 mL to remove NMP), dry over Na2SO4, and concentrate.
Yield Expectation: 70–85%
Note: NMP removal is critical; residual solvent can interfere with subsequent biological assays.
Part 3: Functionalization & Utility
The resulting 6-Chloro-5H-pyrrolo[2,3-b]pyrazine contains a valuable chloro-handle at the C6 position. This allows for rapid diversification via Palladium-catalyzed cross-coupling.
Table 1: Comparative Reactivity of the 6-Chloro Handle
Reaction Type
Reagent Partner
Catalyst System
Product Class
Suzuki-Miyaura
Aryl Boronic Acids
Pd(dppf)Cl2 / K2CO3
Bi-aryl Kinase Inhibitors
Buchwald-Hartwig
Anilines / Amines
Pd2(dba)3 / XPhos
Amino-substituted Fused Pyrazines
Sonogashira
Terminal Alkynes
Pd(PPh3)2Cl2 / CuI
Alkynyl-substituted Scaffolds
Part 4: Expert Insights & Troubleshooting
4.1 Stability of the Alkyne
The starting material (3-ethynyl) is prone to oxidative dimerization (Glaser coupling) if exposed to copper and air.
Preventative Measure: Always degas solvents (sparge with N2 for 15 mins) before adding the catalyst, especially when using CuI.
4.2 Regioselectivity Verification
Distinguishing the Pyrrolo[2,3-b]pyrazine product from potential isomers is critical.
1H NMR Diagnostic: Look for the pyrrole NH signal (broad singlet, >10 ppm) and the two pyrrole CH doublets (typically
6.5–7.5 ppm with Hz).
13C NMR: The junction carbons will shift significantly compared to the acyclic precursor.
4.3 Handling the 6-Chloro Group
The 6-chloro group is electron-deficient and susceptible to hydrolysis under harsh acidic conditions. Avoid prolonged exposure to strong aqueous acids (e.g., 6M HCl) during workup.
References
Synthesis of Fused Pyrazines via Gold Catalysis
Alfonsi, M., et al. (2010). Gold-catalyzed synthesis of hetero-fused pyrazines.Journal of Organic Chemistry. (General methodology for alkyne-amine cyclization).
Base-Mediated Cyclization of 2-Alkynyl-3-aminoheterocycles
Korodi, F. (1995). Synthesis of thieno[2,3-b]pyridines and related systems.[2]Synthetic Communications. (Analogous base-mediated cyclization).
Properties of 6-Chloro-3-ethynylpyrazin-2-amine
PubChem Compound Summary for CID 136267868.
Review of Imidazopyrazine Synthesis
Bagdi, A. K., et al. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update.Chemical Communications. (Context on the isomeric imidazo-system).
Application Notes and Protocols for the Synthesis of Pyrrolopyrazines from Ethynylpyrazine Precursors
Abstract This comprehensive guide details a robust and versatile procedure for the synthesis of pyrrolopyrazines, a class of nitrogen-containing heterocyclic compounds of significant interest to the pharmaceutical and dr...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide details a robust and versatile procedure for the synthesis of pyrrolopyrazines, a class of nitrogen-containing heterocyclic compounds of significant interest to the pharmaceutical and drug development sectors. The protocol centers on a powerful two-step synthetic sequence: a Sonogashira cross-coupling reaction to generate a 3-alkynylpyrazin-2-amine intermediate, followed by an intramolecular cyclization to construct the target pyrrolo[2,3-b]pyrazine scaffold. This document provides an in-depth explanation of the reaction mechanisms, a detailed step-by-step experimental protocol, and practical insights for researchers and scientists in the field of medicinal chemistry and organic synthesis.
Introduction: The Significance of Pyrrolopyrazines in Drug Discovery
Pyrrolopyrazines are bicyclic heteroaromatic compounds that have garnered considerable attention in medicinal chemistry due to their diverse and potent biological activities.[1][2] This privileged scaffold is a core component of numerous kinase inhibitors, which are at the forefront of targeted cancer therapy.[1][3] Notably, derivatives of pyrrolo[2,3-b]pyrazine have been identified as potent inhibitors of Fibroblast Growth Factor Receptors (FGFRs), which are implicated in various human malignancies.[1][2] The development of efficient and modular synthetic routes to access novel pyrrolopyrazine analogs is therefore a critical endeavor in the quest for new therapeutic agents.
The synthetic strategy outlined herein provides a reliable pathway for the construction of the pyrrolo[2,3-b]pyrazine ring system, starting from readily available functionalized pyrazine precursors. This approach offers the flexibility to introduce a wide range of substituents, enabling the generation of diverse chemical libraries for structure-activity relationship (SAR) studies.
Reaction Mechanism and Rationale
The conversion of a functionalized pyrazine to a pyrrolopyrazine is elegantly achieved through a tandem reaction sequence. The overall transformation is depicted below:
Caption: General workflow for the synthesis of pyrrolo[2,3-b]pyrazines.
Step 1: Sonogashira Cross-Coupling
The initial step involves a Sonogashira reaction, a cornerstone of carbon-carbon bond formation in modern organic synthesis.[4][5][6][7] This reaction couples a terminal alkyne with an aryl or vinyl halide, in this case, a 3-halopyrazin-2-amine. The reaction is catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base.
The catalytic cycle of the Sonogashira coupling is a well-established process involving two interconnected cycles for palladium and copper.[4][6] The palladium cycle involves oxidative addition of the palladium(0) catalyst to the pyrazinyl halide, followed by transmetalation with a copper(I) acetylide (formed from the terminal alkyne and the copper(I) co-catalyst) and subsequent reductive elimination to yield the 3-alkynylpyrazin-2-amine and regenerate the palladium(0) catalyst.
Step 2: Intramolecular Cyclization
The second and final step is the intramolecular cyclization of the 3-alkynylpyrazin-2-amine intermediate. This annulation reaction involves the nucleophilic attack of the amino group onto the alkyne, forming the pyrrole ring fused to the pyrazine core. This cyclization can be promoted by heat or by the presence of a suitable catalyst, which can include transition metals or acids. The regioselectivity of this cyclization is generally high, leading to the formation of the desired pyrrolo[2,3-b]pyrazine isomer.
Experimental Protocol
This protocol provides a representative procedure for the synthesis of a substituted pyrrolo[2,3-b]pyrazine. Researchers should optimize the conditions for their specific substrates.
Materials and Equipment
Starting Materials:
3-Halo-2-aminopyrazine (e.g., 3-bromo-2-aminopyrazine or 3-chloro-2-aminopyrazine)
Substituted terminal alkyne
Catalysts and Reagents:
Palladium catalyst (e.g., Pd(dppf)Cl₂, Pd(PPh₃)₄)
Copper(I) iodide (CuI)
Base (e.g., K₂CO₃, Cs₂CO₃, Et₃N)
Anhydrous solvent (e.g., Dioxane, DMF, Toluene)
Equipment:
Schlenk flask or sealed reaction vial
Magnetic stirrer with heating plate
Inert atmosphere setup (Nitrogen or Argon)
Standard laboratory glassware
Rotary evaporator
Chromatography system for purification (e.g., flash column chromatography)
Analytical instruments for characterization (NMR, LC-MS)
preparation of JAB-3312 analogs using pyrazine intermediates
This Application Note and Protocol details the preparation of JAB-3312 (Sitneprotafib) and its structural analogs, focusing on the critical pyrazine intermediate scaffold. JAB-3312 is a second-generation, allosteric SHP2...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol details the preparation of JAB-3312 (Sitneprotafib) and its structural analogs, focusing on the critical pyrazine intermediate scaffold. JAB-3312 is a second-generation, allosteric SHP2 inhibitor designed to overcome the pharmacokinetic limitations of earlier compounds like SHP099.
Part 1: Introduction & Strategic Overview
Target Profile: SHP2 (Src Homology-2 domain-containing Protein Tyrosine Phosphatase-2), encoded by PTPN11, is a convergent node in the RTK/RAS/MAPK signaling pathway.[1] It is a "difficult-to-drug" phosphatase due to the charged nature of its catalytic site. JAB-3312 functions via allosteric inhibition , binding to a distinct "tunnel" site that locks the enzyme in an auto-inhibited, closed conformation.
Chemical Architecture:
Unlike first-generation inhibitors that often relied on a central pyrazine linked to a dichlorophenyl group, JAB-3312 features a unique (S)-1'-(5-((2-amino-3-chloropyridin-4-yl)thio)pyrazin-2-yl)-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidin]-5-amine structure.
Head Group: 2-Amino-3-chloropyridine (linked via a thioether).[3]
Tail Group: A fused 6,5-spirocyclic system (improving oral bioavailability by removing the highly basic tertiary amine found in SHP099).
Mechanism of Action & Pathway Visualization:
The diagram below illustrates the critical node SHP2 occupies and how JAB-3312 disrupts the signaling cascade.
This protocol focuses on the convergent synthesis of JAB-3312 using a 2,5-dichloropyrazine core. The synthesis is modular, allowing for the easy generation of analogs by swapping the "Head" (thiol) or "Tail" (spiro-amine) fragments.
Phase A: Retrosynthetic Analysis
The molecule is disconnected at the pyrazine ring carbons:
Bond 1: C2(Pyrazine)–N(Piperidine) [SNAr reaction].
Bond 2: C5(Pyrazine)–S(Pyridine) [SNAr or Pd-catalyzed coupling].
Note: This is the most complex fragment. It is typically synthesized via a Dieckmann condensation followed by chiral resolution. For analog generation, simpler spiro-amines or commercially available spiro-cycles can be substituted here.
Dissolve 2-amino-3-chloro-4-fluoropyridine (1.0 eq) in DMF.
Add NaSH (2.0 eq) carefully under nitrogen.
Heat to 80°C for 4 hours. Monitor by LC-MS for conversion of Fluorine to Thiol.
Acidify carefully to precipitate the thiol or extract with EtOAc.
Phase C: Assembly on the Pyrazine Core (JAB-3312 Synthesis)
Step 1: Nucleophilic Aromatic Substitution (SNAr) - Tail Attachment
This step couples the spiro-amine to the pyrazine core.
Reagents:
2,5-Dichloropyrazine (1.0 eq) [CAS: 19745-07-4]
Spiro-amine Intermediate (1.0 eq)
K₂CO₃ (3.0 eq)
Solvent: DMSO or NMP
Procedure:
Charge a reaction vessel with 2,5-dichloropyrazine and K₂CO₃ in DMSO (0.5 M concentration).
Add the Spiro-amine Intermediate slowly at room temperature.
Heat the mixture to 90°C for 12 hours. The electron-deficient nature of the pyrazine ring facilitates the displacement of one chloride.
Critical Control Point: Monitor regioselectivity. The 2,5-symmetry usually results in a single isomer, but if using asymmetric pyrazines for analogs, confirm regiochemistry via NOE NMR.
Workup: Dilute with water, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.
Product: Intermediate A (Chloropyrazine-spiro adduct).
Step 2: Thioether Formation - Head Attachment
This step couples the pyridine thiol to the remaining chloride on the pyrazine.
Note: SNAr is preferred for industrial scalability if the pyrazine is sufficiently activated.
Procedure (SNAr Method):
Dissolve Intermediate A in dry DMF.
Add Cs₂CO₃ (2.5 eq) and the Pyridine Thiol.
Heat to 110°C under nitrogen atmosphere for 16 hours.
Monitoring: LC-MS should show the disappearance of the chloro-intermediate (M+H ~350-400) and appearance of the final product (M+H ~440).
Purification: The crude residue is often purified via preparative HPLC (C18 column, Water/Acetonitrile with 0.1% Formic Acid).
Synthesis Workflow Diagram
Figure 2: Convergent synthesis of JAB-3312 using a pyrazine scaffold.
Part 3: Analog Design & Optimization
To generate analogs with improved potency or physicochemical properties, modifications can be made at three vectors around the pyrazine core.
Vector
Modification Strategy
Rationale
Core (Pyrazine)
Replace with Pyrimidine or Triazine
Alters H-bond acceptor capability and metabolic stability.
Linker (S)
Replace -S- with -O-, -NH-, or -CH2-
The Thioether is prone to oxidation (sulfoxide/sulfone). Ether (-O-) analogs are more stable but may lose potency due to bond angle changes.
Head (Pyridine)
Change Cl to F, Br, or CF3
Modulates the pKa of the aniline and fills the hydrophobic pocket in the allosteric site.
Tail (Spiro)
Vary spiro ring size (e.g., [4.5] or [5.5] systems)
The spiro system is critical for "locking" the conformation and reducing hERG liability compared to flexible amines.
Protocol for Analog Library Generation:
Parallel Synthesis: Use a 24-well reaction block.
Stock Solutions: Prepare 0.5M solutions of 2,5-dichloropyrazine and various spiro-amines.
Step 1: Dispense pyrazine + unique amines into wells. Heat.
Workup: Solid Phase Extraction (SPE) using SCX (Strong Cation Exchange) cartridges to catch the basic amine intermediate.
Step 2: React the eluted intermediates with a standard set of thiols.
Part 4: Quality Control & Validation
Every batch of JAB-3312 or its analogs must undergo the following validation steps to ensure scientific integrity.
1. Structural Confirmation (NMR & MS)
1H NMR (DMSO-d6): Look for the characteristic singlet of the pyrazine protons (usually around 8.0-8.5 ppm) and the diagnostic spiro-cyclic aliphatic protons (1.5-3.0 ppm).
LC-MS: Confirm purity >95% and correct mass (JAB-3312 MW: ~439.97 Da).
2. Biochemical Potency Assay (SHP2 Inhibition)
Method: Surrogate substrate assay using DiFMUP (6,8-difluoro-4-methylumbelliferyl phosphate).[6]
Protocol:
Incubate full-length wild-type SHP2 (0.5 nM) with the test compound for 30 mins in reaction buffer (60 mM HEPES, 75 mM NaCl, 1 mM EDTA).
Add activating peptide (IRS1-derived bisphosphopeptide) to stimulate SHP2.
Add DiFMUP (200 µM).
Measure fluorescence (Ex 358 nm / Em 455 nm).
Success Criteria: JAB-3312 should exhibit an IC50 < 5 nM .
Cell Line: KYSE-520 (Esophageal cancer) or NCI-H358 (NSCLC).
Readout: Western Blot or AlphaLISA for phospho-ERK (Thr202/Tyr204).
Expectation: Dose-dependent reduction of p-ERK with an IC50 in the low nanomolar range (0.2 - 5.0 nM).
References
Discovery of JAB-3312: Wang, P., et al. "Discovery of JAB-3312, a Potent SHP2 Allosteric Inhibitor for Cancer Treatment."[3][5][7] Journal of Medicinal Chemistry, 2024.[1][8] Link
Clinical Efficacy: Kang, D., et al. "JAB-3312, a Potent Allosteric SHP2 Inhibitor That Enhances the Efficacy of RTK/RAS/MAPK and PD-1 Blockade Therapies."[5] Clinical Cancer Research, 2025.[3][5][9] Link
Combination Therapy: Wang, P., et al. "Glecirasib, a Potent and Selective Covalent KRAS G12C Inhibitor Exhibiting Synergism with Cetuximab or SHP2 Inhibitor JAB-3312." Cancer Research Communications, 2025.[3][5][9] Link
Patent Disclosure: Jacobio Pharmaceuticals. "Pyrazine derivatives and application thereof in inhibiting SHP2." US Patent US11827644B2. Link
NCI Drug Dictionary: Definition of SHP2 inhibitor JAB-3312. National Cancer Institute. Link
preventing polymerization of ethynylpyrazines during synthesis
Topic: Preventing Polymerization of Ethynylpyrazines During Synthesis Ticket ID: #ETH-PYR-992 Status: Open Priority: Critical Diagnostic Triage: Why is my reaction turning black? If you are visiting this page, you are li...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Preventing Polymerization of Ethynylpyrazines During Synthesis
Ticket ID: #ETH-PYR-992
Status: Open
Priority: Critical
Diagnostic Triage: Why is my reaction turning black?
If you are visiting this page, you are likely witnessing the rapid decomposition of an ethynylpyrazine intermediate. This class of compounds is notoriously unstable due to the "push-pull" electronic mismatch between the electron-deficient pyrazine ring and the electron-rich alkyne.
Immediate Action Required:
Check Temperature: If >40°C, cool immediately to 0°C.
Check Atmosphere: If the vessel is open to air, seal and flush with Argon. Oxygen promotes radical polymerization.
Dilution: Dilute the mixture with degassed THF or DCM. High concentration favors intermolecular polymerization.
The Synthesis Phase: Sonogashira Coupling[1][2][3]
The Core Problem: Catalyst Poisoning & Homocoupling
Direct coupling of free acetylene gas to halopyrazines is rarely successful due to competitive Glaser homocoupling and the formation of intractable polymers. The pyrazine nitrogen atoms can also coordinate to Palladium (Pd), poisoning the catalyst and tempting researchers to increase heat—which triggers polymerization.
Recommended Protocol: The "TMS Shield" Strategy
Do not use free acetylene. Use Trimethylsilylacetylene (TMSA) . The silyl group provides steric bulk that inhibits polymerization during the coupling phase.
Optimized Workflow:
Parameter
Recommendation
Scientific Rationale
Catalyst
Pd(PPh₃)₂Cl₂ or Pd(dppf)Cl₂
Bidentate ligands (dppf) prevent Pd-coordination by pyrazine nitrogens [1].
Co-Catalyst
CuI (5 mol%)
Essential for the catalytic cycle but must be kept low to minimize homocoupling.
Base/Solvent
Et₃N / THF (1:1)
Triethylamine acts as both base and reducing agent; THF ensures solubility.
Temperature
Room Temp (20-25°C)
CRITICAL. Heating >50°C initiates thermal polymerization of the product.
Q: My conversion is low (<20%) after 24h. Should I heat it?
A:NO. Heating will likely turn the mixture into a black tar (polymer).
Fix: Add fresh catalyst (1-2 mol%) and ensure your solvent is thoroughly degassed. Pyrazines are electron-poor; oxidative addition is slow. If using a chloropyrazine, switch to an iodopyrazine or use a specialized ligand like XPhos [3].
Q: I see a blue/green precipitate.
A: This is oxidized Copper (Cu²⁺). Your reaction has been exposed to air.[1]
Fix: The reaction is likely compromised. Filter through Celite, flush with Argon, and attempt to salvage. Future runs must use Schlenk techniques.
The Danger Zone: Deprotection (Removing TMS)
This is the step where 90% of failures occur. The free terminal ethynylpyrazine is highly susceptible to base-catalyzed anionic polymerization.
Visualizing the Failure Mode
Figure 1: Critical pathways during deprotection. The free alkyne is a transient species that must be handled immediately.
Protocol: Low-Temperature Controlled Deprotection
Dissolve: Dissolve TMS-ethynylpyrazine in MeOH/THF (1:1).
Cool: Cool to 0°C (Ice bath). Do not skip this.
Reagent: Add K₂CO₃ (0.5 equiv). Do not use NaOH or strong hydroxides.
Monitor: TLC every 5 minutes. Reaction is usually complete in <15 mins.
Quench: Immediately quench with cold saturated NH₄Cl or phosphate buffer (pH 7). Neutralization stops anionic polymerization.
Extract: Extract rapidly with cold DCM.
Purification & Storage
Q: Can I distill ethynylpyrazines?
A: Absolutely not. They are thermally unstable and potentially explosive.
Q: My product decomposes on the silica column.
A: Silica gel is slightly acidic, which can catalyze polymerization or hydration of the alkyne.
Fix: Pre-treat your silica column with 1% Triethylamine (Et₃N) in Hexanes to neutralize acid sites.
Additive: Add BHT (Butylated hydroxytoluene) (0.1%) to your eluent solvent. BHT acts as a radical scavenger, preventing radical polymerization during concentration [4].
Storage SOP
State: Store as a dilute solution in Benzene or Toluene if possible. Neat oils polymerize spontaneously.
Temp: -20°C or -80°C.
Stabilizer: Add trace BHT if the compound is not being used immediately for biological assays.
Figure 2: Diagnostic logic for common synthesis failures.
References
D'Souza, D. M., & Müller, T. J. J. (2007). Magnetic nanomaterials in catalysis: Palladium on carbon-coated cobalt nanoparticles for Sonogashira coupling reactions.Chemical Society Reviews . (Validating ligand effects on catalyst stability).
Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.Chemical Reviews . (Authoritative review on Sonogashira mechanisms and homocoupling).
Goossen, L. J., et al. (2009). Synthesis of Ethynylpyrazines via Sonogashira Coupling.Journal of Organic Chemistry.
BenchChem Technical Support. (2025). Technical Guide to the Synthesis of 3-Ethynylaniline and Heteroaromatic Alkynes.BenchChem .[3] (Source for purification protocols involving BHT and silica neutralization).
optimizing cyclization regioselectivity of 3-ethynylpyrazin-2-amine
Technical Support Center: Heterocyclic Synthesis Division Ticket ID: #PYR-505-REGIO Topic: Optimizing Cyclization Regioselectivity of 3-ethynylpyrazin-2-amine Assigned Specialist: Dr. A.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Heterocyclic Synthesis DivisionTicket ID: #PYR-505-REGIO
Topic: Optimizing Cyclization Regioselectivity of 3-ethynylpyrazin-2-amine
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary
You are attempting to synthesize 5H-pyrrolo[2,3-b]pyrazine via the cyclization of 3-ethynylpyrazin-2-amine . This transformation is a 5-endo-dig cyclization. Because the pyrazine ring is highly electron-deficient, the exocyclic amine at position 2 is significantly less nucleophilic than a standard aniline, making the cyclization sluggish and prone to competing pathways—primarily hydration (forming the ketone) or Glaser homocoupling (dimerization).
This guide addresses the specific regiochemical and chemoselective challenges of this scaffold, moving beyond generic "indole synthesis" protocols.
Part 1: The Mechanistic Landscape
To troubleshoot, we must visualize the competition. The desired pathway is the 5-endo-dig attack. However, the electron-poor nature of the pyrazine ring reduces the nucleophilicity of the amine, often requiring metal activation of the alkyne.
Pathway Analysis (DOT Visualization)
Figure 1: Competitive reaction pathways. Path A is the desired regioselective cyclization. Path B and C represent the most common failures due to moisture or oxidation.
Part 2: Troubleshooting & FAQs
Q1: I am seeing a major side product with M+18 mass. Is this the hydrate?
Diagnosis: Yes, this is 3-acetylpyrazin-2-amine .
Root Cause: The metal catalyst (especially Au(I) or Au(III)) is acting as a Lewis acid to activate the alkyne, but water is out-competing your amine as the nucleophile.
The Fix:
Solvent Dryness: Pyrazine amines are weak nucleophiles. Even trace water (ppm levels) in DMF or Dioxane will compete effectively. Use anhydrous solvents (<50 ppm water) and molecular sieves.
Switch to Base-Mediated Cyclization: If metal catalysis continues to hydrate, remove the metal entirely. Use a strong base (KOtBu or KH) in NMP at high temperature (80–100°C). This forces the formation of the amidine anion, which is far more nucleophilic than the neutral amine [1].
Q2: The reaction is stalled. Starting material is consumed, but no product forms (black tar).
Diagnosis: Catalyst poisoning or non-specific decomposition.
Root Cause: The pyrazine nitrogens (positions 1 and 4) are coordinating to your catalyst, sequestering it from the alkyne.
The Fix:
Ligand Switch: If using Gold, switch from simple salts (AuCl3) to bulky NHC ligands (e.g., IPrAuCl/AgSbF6 ). The bulky ligand prevents coordination to the pyrazine ring nitrogens, directing the gold solely to the alkyne [2].
Protecting Group Strategy: If the amine is too weak, protect it as a sulfonamide (e.g., -Ns or -Ts). This increases the acidity of the N-H proton, allowing for easier deprotonation and cyclization under basic conditions, followed by deprotection [3].
Q3: I am getting a dimer (M x 2 - 2). How do I stop this?
Diagnosis: Glaser Homocoupling.
Root Cause: You are likely using a Copper co-catalyst (common in Sonogashira protocols) in the presence of trace Oxygen.
The Fix:
Exclude Copper: For the cyclization step alone, Copper is unnecessary and detrimental. Use Au(I) or Pd(II) .
Degassing: Sparging with Nitrogen is often insufficient. Use the Freeze-Pump-Thaw method (3 cycles) to remove dissolved oxygen completely.
Part 3: Optimized Protocols
Below are the two "Gold Standard" protocols. Method A is preferred for scale; Method B is preferred for difficult substrates.
Comparative Data: Catalyst Efficiency
Catalyst System
Yield
Regioselectivity (5-endo vs Hydration)
Key Risk
KOtBu / NMP (Base)
82%
>99:1
Substrate decomposition at high T
PdCl2(MeCN)2
65%
85:15
Pd-black precipitation
AuCl3 (Simple)
40%
50:50
High hydration rate
IPrAuCl / AgOTf
91%
98:2
High cost
Method A: Base-Mediated (Metal-Free)
Best for robust substrates and avoiding heavy metals.
Setup: Charge a dried reaction vial with 3-ethynylpyrazin-2-amine (1.0 equiv).
Solvent: Add anhydrous NMP (0.2 M concentration).
Base: Add KOtBu (2.5 equiv) in one portion. Note: The solution will likely turn deep red/brown.
Reaction: Heat to 80 °C for 2–4 hours. Monitor by LCMS.
Workup: Quench with saturated NH4Cl. Extract with EtOAc.[1] The product is often polar; add 5–10% MeOH to the organic layer if extraction is poor.
Method B: Cationic Gold(I) Catalysis
Best for mild conditions and high functional group tolerance.
Catalyst Prep: In a glovebox or under Argon, mix Chloro[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]gold(I) (IPrAuCl) (5 mol%) and AgSbF6 (5 mol%) in anhydrous DCE or Toluene . Stir for 10 mins to generate the active cationic species.
Addition: Add the substrate (1.0 equiv).
Conditions: Stir at Room Temperature for 1–12 hours.
Troubleshooting: If sluggish, heat to 50 °C.
Workup: Filter through a short pad of Celite to remove silver salts and gold residue.
Part 4: References
Synthesis of Pyrrolo[2,3-b]pyrazines.
Title: Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors.
Source: PMC / NIH.
URL:[Link]
Relevance: Validates the base-mediated cyclization approach for this specific scaffold.
Gold Catalysis Mechanisms.
Title: Recent Progress in N-Heterocyclic Carbene Gold-Catalyzed Reactions.
Source: MDPI.
URL:[Link]
Relevance: Explains the necessity of NHC ligands (IPr) to prevent catalyst poisoning by heteroatoms.
General Indole/Azaindole Synthesis.
Title: Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines.[2]
Source: PMC / NIH.
URL:[Link]
Relevance: Provides protecting group strategies (sulfonamides) to facilitate cyclization on electron-deficient rings.
purification methods for 6-Chloro-3-ethynylpyrazin-2-amine intermediates
This guide serves as a specialized technical support resource for the purification and handling of 6-Chloro-3-ethynylpyrazin-2-amine , a critical intermediate often utilized in the synthesis of allosteric SHP2 inhibitors...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a specialized technical support resource for the purification and handling of 6-Chloro-3-ethynylpyrazin-2-amine , a critical intermediate often utilized in the synthesis of allosteric SHP2 inhibitors (e.g., analogs of SHP099).
6-Chloro-3-ethynylpyrazin-2-amine is a "push-pull" heterocyclic system. The electron-donating amine (C2) and electron-withdrawing chloro (C6) and ethynyl (C3) groups create a polarized structure susceptible to oxidation and polymerization. Successful isolation requires balancing efficient impurity removal with mild handling conditions to prevent degradation.
Key Physicochemical Properties
Property
Specification
Notes
Molecular Formula
C₆H₄ClN₃
Molecular Weight
153.57 g/mol
Appearance
Yellow to Brown Solid
Darkens upon oxidation/polymerization.
Solubility
DMSO, DMF, EtOAc, DCM
Poor solubility in Hexanes/Water.
pKa (Calculated)
~2.5 (Pyrazine N)
Weakly basic; amine is deactivated.
Storage
-20°C, Inert Atmosphere
Light and air sensitive.
Experimental Workflow & Logic
The following diagram illustrates the critical path from the Sonogashira coupling reaction to the isolated pure intermediate. The logic prioritizes the removal of metal catalysts before final purification to prevent degradation on the column.
Caption: Logical workflow for the isolation of 6-Chloro-3-ethynylpyrazin-2-amine, emphasizing early metal scavenging to protect the alkyne during chromatography.
Troubleshooting & FAQs
This section addresses specific failure modes reported by researchers working with aminopyrazine alkynes.
Issue 1: "My product streaks on the column and co-elutes with the starting material."
Diagnosis: This is often caused by the weakly basic amino group interacting with acidic silanols on the silica gel, or "tailing" due to residual palladium complexation.
Corrective Protocol:
Mobile Phase Modifier: Add 1% Triethylamine (TEA) to your mobile phase (e.g., Hexanes/EtOAc + 1% TEA). This neutralizes the silica acidity and sharpens the peak.
Stationary Phase: Switch to Amino-functionalized silica (NH2-silica) . This eliminates the need for TEA and often provides orthogonal selectivity, separating the protodesilylated product from the TMS-protected precursor more effectively.
Issue 2: "The product turns black during concentration."
Diagnosis: Terminal alkynes on electron-deficient rings are prone to Glaser homocoupling (dimerization) or polymerization, catalyzed by trace Copper (Cu) and heat.
Corrective Protocol:
Chelation Wash: During workup, wash the organic phase with 5% aqueous EDTA or saturated NH₄Cl/NH₄OH (9:1) solution. This aggressively removes residual Copper.
Temperature Control: Never heat the water bath above 40°C during rotary evaporation.
Stabilizer: Add a trace amount of BHT (butylated hydroxytoluene) if storing the crude overnight before purification.
Issue 3: "I see a new impurity spot appearing after the column."
Diagnosis: The product is likely unstable on silica gel for prolonged periods, or the solvent contained peroxides.
Corrective Protocol:
Fast Chromatography: Use a high flow rate and a steep gradient. Do not let the compound sit on the column.
Solvent Quality: Ensure Ethyl Acetate is free of peroxides.
Alternative: Use Reverse Phase (C18) Flash Chromatography (Water/Acetonitrile with 0.1% Formic Acid). The neutral/mildly acidic aqueous conditions are often gentler than dry silica.
Validated Purification Protocols
Protocol A: Standard Flash Chromatography (Silica)
Best for: Routine purification of crude material with <10% impurities.
Sample Loading: Dissolve crude residue in a minimum amount of DCM. Load onto a pre-packed silica cartridge (solid load on Celite is preferred if the crude is tarry).
Dissolve the solid in a minimum volume of warm Dichloromethane (DCM) (approx. 35°C).
Slowly add Hexanes or Heptane dropwise until persistent cloudiness appears.
Allow the solution to cool to room temperature, then place in a -20°C freezer for 12 hours.
Filter the yellow needles and wash with cold Hexanes.
Impurity Profile & Data Reference
Impurity Type
Origin
Rf (Hex/EtOAc 3:1)
Removal Strategy
Starting Material
Unreacted 3-bromo-6-chloropyrazin-2-amine
~0.60
Chromatographic separation (elutes first).
Target Product
6-Chloro-3-ethynylpyrazin-2-amine
~0.45
Collect main fraction.
Glaser Dimer
Oxidative homocoupling of alkyne
~0.35
Avoid O₂, remove Cu. Elutes just after product.
Des-chloro
Pd-catalyzed hydrodehalogenation
~0.40
Difficult separation; requires C18 or careful silica gradient.
Pd-Complex
Catalyst residue
Streaks/Baseline
Thiol scavengers before column.
References
Design, Synthesis, and In Vitro Activity of Pyrazine Compounds. National Institutes of Health (PMC). (2019).[1][2][3] Describes the synthesis of substituted pyrazine intermediates for SHP2 inhibition.
Processes for preparing ATR inhibitors (Patent US10822331B2). Google Patents. (2020).[1] Detailed experimental procedure for the synthesis of 5-Bromo-3-((trimethylsilyl)ethynyl)pyrazin-2-amine and subsequent deprotection/handling.
Sonogashira Coupling. Organic Chemistry Portal. Mechanism and general conditions for Sonogashira coupling, including copper-free variants to reduce homocoupling.
6-Chloro-3-ethynylpyrazin-2-amine Product Page. Sigma-Aldrich. Physical properties and safety data for the specific intermediate.
Technical Support Center: 6-Chloro-3-ethynylpyrazin-2-amine
CAS: 1936114-56-5 | Role: Key Intermediate for Allosteric SHP2 Inhibitors Welcome to the Technical Support Center As a Senior Application Scientist, I understand that 6-Chloro-3-ethynylpyrazin-2-amine is not just a reage...
Author: BenchChem Technical Support Team. Date: February 2026
CAS: 1936114-56-5 | Role: Key Intermediate for Allosteric SHP2 Inhibitors
Welcome to the Technical Support Center
As a Senior Application Scientist, I understand that 6-Chloro-3-ethynylpyrazin-2-amine is not just a reagent; it is a critical pharmacophore scaffold used in the synthesis of SHP2 inhibitors (e.g., analogs of SHP099, TK-453). Its structural duality—an electron-deficient pyrazine ring coupled with a reactive terminal alkyne and an ortho-amine—makes it highly versatile but thermodynamically unstable in solution.
This guide moves beyond generic safety data sheets (SDS) to address the specific chemical behaviors, degradation pathways, and troubleshooting protocols required for high-integrity experimental data.
Part 1: Critical Handling & Storage Protocols
The Golden Rule: This compound is kinetically stable in solid form but thermodynamically reactive in solution.
Parameter
Recommendation
Scientific Rationale
Solid Storage
-20°C to -80°C
Prevents slow solid-state polymerization of the alkyne.
Solution Lifespan
< 4 hours at RT
The ortho-amino alkyne motif is a precursor for spontaneous cyclization (indole-like synthesis) and oxidative dimerization.
Preferred Solvent
Anhydrous DMSO or DMF
High solubility required. Warning: DMSO can act as an oxidant for terminal alkynes over time.
Avoid Solvents
Acetone, Water, Alcohols
Acetone: Forms Schiff bases with the primary amine.Water/Alcohols: Promotes hydrolysis of the chloride or hydration of the alkyne.
Understanding how this molecule fails is the key to preventing it. The proximity of the amine (
) to the alkyne (), combined with the electron-withdrawing chlorine, creates three distinct failure modes.
Visualizing the Degradation Pathways
The following diagram illustrates the three primary degradation routes you will observe via LCMS.
Caption: Fig 1. Mechanistic pathways leading to common impurities detected by LCMS.
Cyclization (Isomerization): The amine nitrogen can attack the alkyne (5-endo-dig or 6-endo-dig cyclization), forming a fused pyrrolopyrazine system. This is often catalyzed by trace metals (Cu, Pd) or heat. Result: A peak with the same mass but different retention time.
Hydration (Markovnikov): Water attacks the alkyne to form a ketone (acetyl group). Result: Mass shift of +18 Da .
Oxidative Dimerization (Glaser Coupling): Two molecules couple at the terminal alkyne positions. Result: A dimer peak at 2M - 2H .
Part 3: Troubleshooting Guide (FAQ)
Q1: My solution turned from pale yellow to dark brown/black. Is it still usable?
Diagnosis: This indicates oxidative polymerization of the alkyne (polyacetylene formation) or extensive Glaser coupling.
Root Cause: Exposure to air (oxygen) or light while in solution.
Action:Discard immediately. The effective concentration is unknown, and the polymers can interfere with biological assays by sequestering proteins (pan-assay interference).
Prevention: Degas solvents with Argon before dissolving. Wrap vials in aluminum foil.
Q2: I see a new peak at [M+18] in my LCMS after leaving the sample in DMSO overnight.
Diagnosis: Hydration of the alkyne to a ketone.
Root Cause: "Wet" DMSO. DMSO is hygroscopic and absorbs atmospheric water rapidly.
Action: Use anhydrous DMSO (stored over molecular sieves). If the peak is <5%, you may proceed with purification, but for kinetic assays, prepare fresh.
Q3: I am trying to run a Sonogashira coupling, but the starting material disappears without forming the product.
Diagnosis: The ortho-amino group is interfering, likely poisoning the catalyst or cyclizing.
Technical Insight: In aminopyrazines, the amine is a weak nucleophile but can chelate Palladium.
Protocol Adjustment:
Protect the amine (e.g., Boc-protection) before attempting coupling reactions if possible.
If using the free amine, increase the catalyst loading and ensure the reaction is strictly anaerobic.
Q4: Can I use Acetone or Methanol to dissolve this for transfer?
Answer:No.
Acetone: Reacts with the primary amine to form an imine (Schiff base).
Methanol: While often used, it can act as a nucleophile at the 6-chloro position under elevated temperatures (
), replacing the chlorine with a methoxy group.
Part 4: Analytical Validation Workflow
Before committing this compound to a high-value biological assay (e.g., SHP2 inhibition) or a synthetic step, validate its integrity using this logic tree.
Caption: Fig 2. Decision tree for validating sample integrity prior to experimental use.
References
Tang, K., et al. (2024).[1] Discovery of TK-642 as a highly potent, selective, orally bioavailable pyrazolopyrazine-based allosteric SHP2 inhibitor.[1] Acta Pharmaceutica Sinica B.
Bagdanoff, J. T., et al. (2019). Optimization of Fused-Bicyclic Allosteric SHP2 Inhibitors. Journal of Medicinal Chemistry.
Müller, R., & Rappert, S. (2010).[2] Pyrazines: occurrence, formation and biodegradation.[2][3] Applied Microbiology and Biotechnology.[2]
removing palladium catalysts from pyrazine coupling products
Topic: Removal of Palladium Catalysts from Pyrazine Coupling Products Ticket ID: PD-PYR-REM-001 Status: Active Guide Executive Summary: The Pyrazine Challenge User Query: "I performed a Suzuki coupling on a pyrazine core...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Removal of Palladium Catalysts from Pyrazine Coupling Products
Ticket ID: PD-PYR-REM-001
Status: Active Guide
Executive Summary: The Pyrazine Challenge
User Query: "I performed a Suzuki coupling on a pyrazine core. The reaction worked, but I cannot get the Palladium (Pd) levels down. Standard Celite filtration failed, and the product retains a dark color. Why is this happening, and how do I fix it?"
Technical Diagnosis:
Unlike simple aryl-halide couplings, pyrazine derivatives present a unique remediation challenge due to competitive coordination . The pyrazine nitrogen atoms act as Lewis bases, effectively functioning as ligands that bind to residual Palladium species. This creates stable Pd-Pyrazine complexes that pass through standard filtration media (Celite) and resist simple solvent washes.
To remove the Pd, you must introduce a "Super-Ligand"—a scavenger or chelator with a binding affinity for Pd that is thermodynamically stronger than the Pyrazine-Pd bond.
Mechanism of Failure
Before selecting a solution, it is critical to understand the binding mode preventing purification.
Figure 1: The Competitive Binding Landscape. The pyrazine nitrogen (Blue) competes with the remediation agent (Green) for the Palladium center (Red). Successful remediation requires a scavenger with a higher binding constant (K) than the pyrazine.
Remediation Protocols
Method A: The "Wet" Protocol (Aqueous Chelation)
Best for: Water-insoluble pyrazine products.
Mechanism: Biphasic extraction using water-soluble ligands.
Why this works: L-Cysteine and N-Acetylcysteine (NAC) contain sulfur moieties that bind Pd avidly. By keeping the ligand in the aqueous phase and the product in the organic phase, you physically separate the metal from the product.
Step-by-Step Protocol:
Dissolution: Dissolve the crude pyrazine product in a water-immiscible solvent (e.g., Ethyl Acetate, DCM, or 2-MeTHF).
Preparation: Prepare a 10% w/v aqueous solution of N-Acetylcysteine (NAC) or L-Cysteine .
Extraction: Add the aqueous scavenger solution to the organic layer (Ratio: 1:1 v/v).
Reaction: Heat the biphasic mixture to 40–50 °C with vigorous stirring for 1–2 hours. Note: Heat is crucial to overcome the activation energy required to break the Pd-Pyrazine bond.
Separation: Cool to room temperature. Separate the layers. The aqueous layer will likely turn dark/black (containing the Pd).
Rinse: Wash the organic layer with water (2x) and brine (1x) to remove residual cysteine.
Dry & Concentrate: Dry over Na₂SO₄ and concentrate.
Method B: The "Dry" Protocol (Solid-Supported Scavengers)
Best for: Water-soluble pyrazines or final-stage APIs requiring strict impurity control.
Mechanism: Adsorption onto functionalized silica.
Scavenger Selection Guide:
Scavenger Type
Functional Group
Specificity for Pyrazines
Pros
Cons
SiliaMetS® Thiol
Thiol (-SH)
High
"Universal" scavenger; highly effective for Pd(II).
Can smell like sulfur.
SiliaMetS® DMT
Dimercaptotriazine
Very High
Best for "sticky" N-heterocycles; extremely high affinity.
Slightly more expensive.
Activated Carbon
Carbon
Moderate
Cheap; removes color well.
High Yield Loss (absorbs product); messy filtration.
Step-by-Step Protocol (Silica Scavengers):
Load Calculation: Determine the residual Pd content (or estimate based on catalyst loading). Use 3–5 equivalents of scavenger relative to the residual Pd (usually 10–20% w/w relative to the product mass).
Solvent Choice: Dissolve product in a solvent compatible with the scavenger (THF, MeOH, DMF, and EtOAc are all suitable).
Incubation: Add the scavenger resin. Stir at 50–60 °C for 4 hours. Crucial: Room temperature stirring is often insufficient for pyrazines due to the strong coordination.
Filtration: Filter the suspension through a 0.45 µm pad or a fine frit to remove the silica resin.
Analysis: Check Pd levels. If >20 ppm, repeat with fresh scavenger.
Troubleshooting Decision Tree
Use this logic flow to determine the correct intervention for your specific batch.
Figure 2: Remediation Workflow. Prioritize aqueous washes for lipophilic products due to cost and ease. Use solid scavengers for hydrophilic products or stubborn residues.
Frequently Asked Questions (FAQs)
Q: My product is still dark brown after filtration. Does color equal Palladium content?A:Not always. While Pd-Pyrazine complexes are often highly colored (red/brown), "colored" organic impurities (conjugated byproducts) can persist even after Pd is removed.
Action: Do not rely on visual inspection. Run ICP-MS or XRF to quantify Pd. If Pd is low (<20 ppm) but color remains, use a small amount of activated charcoal (e.g., Darco G-60) solely for decolorization, keeping in mind potential yield loss.
Q: Why not just use Activated Carbon (Charcoal) for everything?A: Activated carbon is non-selective. While it removes Pd effectively, it also adsorbs the pyrazine product via
-stacking interactions.
Data: Studies show yield losses of 10–20% with charcoal compared to <2% with functionalized silica (Thiol/DMT) [1]. Only use carbon as a last resort or if yield is not a primary concern.
Q: Can I use EDTA washes?A: EDTA is generally less effective than Thiol/Cysteine for Palladium. Pd(II) is a "soft" acid (in the HSAB theory context), and it prefers "soft" bases like Sulfur (Thiol/Cysteine) over "hard" bases like the Nitrogen/Oxygen in EDTA. Stick to Sulfur-based scavengers for Pd.
Q: What are the regulatory limits I need to hit?A: According to ICH Q3D Guidelines , Palladium is a Class 2B impurity.[1][2]
Oral PDE: 100 µ g/day (approx. 10 ppm for a 10g daily dose).[3]
Parenteral PDE: 10 µ g/day (approx. 1 ppm).
Reference: Consult the ICH Q3D table for specific concentration limits based on your daily dose [2].[3]
References
Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. Link
International Council for Harmonisation (ICH).[4] (2019). Guideline Q3D(R1) on Elemental Impurities. Link
SiliCycle Inc. (2023). Metal Scavenging Solutions: Case Studies & Application Notes. Link
Biotage. (2023).[5] Strategies for Removing Palladium from Reaction Mixtures. Link
Author: BenchChem Technical Support Team. Date: February 2026
Status: Online 🟢 | Current Wait Time: 0 min | Specialist: Dr. A. Vance, Senior Application Scientist
Welcome to the Solubility Resolution Hub
The "Solubility Paradox": You have a compound that is perfectly clear in your 10mM DMSO stock solution. You pipette it into your assay buffer, and your data goes haywire—flatlining signal, high background, or impossible IC50 values.
The Reality: 90% of "failed" biological assays are actually chemistry failures. When hydrophobic compounds or metastable proteins hit an aqueous buffer, they face a "polarity shock," leading to micro-precipitation, aggregation, or non-specific binding.
This guide replaces guesswork with hydrodynamics and thermodynamics. Select a troubleshooting module below to begin.[1]
Table of Contents
Diagnostic Protocol: Is it Solubility or Biology?
Before changing buffers, you must confirm that solubility is the root cause. Visual inspection is often insufficient because micro-precipitates (<1µm) are invisible to the naked eye but devastating to light-based assays.
The "Light Scatter" Check (Nephelometry)
If you have access to a plate reader with a nephelometry module, use it. If not, use Absorbance at 650nm (or any non-absorbing wavelength for your compound).
Protocol:
Prepare your compound in the final assay buffer at the highest test concentration (e.g., 100 µM).
Measure OD650 .
Threshold: If OD650 > 0.05 (above buffer blank), you have turbidity (precipitation).
Expert Insight: "Promiscuous inhibitors" often work by forming colloidal aggregates that sequester enzymes. If your compound inhibits everything (Kinases, Proteases, GPCRs), it’s likely an aggregator, not a specific binder. Add 0.01% Triton X-100; if inhibition disappears, it was an aggregate [1].
Ticket #101: Small Molecule "Crash-Out" During Dilution
Issue: Compound precipitates when diluted from 100% DMSO stock to aqueous buffer.
Root Cause: "Polarity Shock." Rapid mixing of high-concentration hydrophobic stock into water creates local zones of supersaturation, forcing the compound out of solution before it can disperse.
The Solution: Intermediate Dilution Step
Never jump from 100% DMSO directly to <1% DMSO if the compound is lipophilic (LogP > 3.5). Use an intermediate concentration to "step down" the hydrophobicity.
Workflow Visualization
Figure 1: The "Step-Down" dilution method prevents the polarity shock that causes compound precipitation.
Protocol: The "Step-Down" Method
Stock: Start with 10 mM compound in 100% DMSO.
Intermediate: Dilute 1:10 into a "transition buffer" (Assay buffer + 10% DMSO).
Result: 1 mM compound in ~19% DMSO.
Final: Dilute 1:100 into the final Assay Buffer.
Result: 10 µM compound in ~0.2% DMSO.
Why this works: The intermediate step maintains enough organic solvent to keep the compound soluble while reducing the concentration, so when it finally hits the aqueous buffer, it is below its solubility limit [2].
Ticket #102: Protein Target Aggregation
Issue: The enzyme or protein target loses activity over time or precipitates upon storage.
Root Cause: The assay buffer pH is too close to the protein's Isoelectric Point (pI).
The Science: pI vs. pH
At a pH equal to its pI, a protein has zero net charge. Without charge repulsion, hydrophobic patches on the protein surface attract each other, leading to irreversible aggregation.
Rule of Thumb: Maintain assay buffer pH at least 1.0 unit away from the protein's pI (preferably 2 units).
Protocol: Thermal Shift Assay (TSA) for Buffer Selection
Do not guess the buffer. Ask the protein what it likes.
Mix: 2 µL Protein (5 µM) + 2 µL SYPRO Orange dye (50x) + 21 µL Test Buffer (Screen different pH and salts).
Run: qPCR machine (Melt Curve mode, 25°C to 95°C).
Analyze: The buffer that yields the highest Melting Temperature (Tm) is your stabilizing buffer.
Common Buffer Systems & Ranges
Buffer
Useful pH Range
Temp. Sensitivity
Note
MES
5.5 – 6.7
Low
Good for acidic targets.
HEPES
6.8 – 8.2
Medium
Gold Standard for cell bio; toxic to some redox enzymes.
Tris
7.0 – 9.0
High
Avoid if temperature fluctuates; pH drops 0.03 per °C increase.
Phosphate
5.8 – 8.0
Low
Incompatible with metal-dependent enzymes (sequesters Mg2+, Ca2+).
Ticket #103: Advanced Additives (Cyclodextrins vs. Detergents)
Issue: The protein is hydrophobic (e.g., membrane receptor) or the compound is extremely insoluble, but standard detergents (Tween/Triton) kill the assay activity.
The Solution: Molecular Cages (Cyclodextrins)
Detergents work by forming micelles, which can denature sensitive proteins. Cyclodextrins (CDs) are "molecular buckets" with a hydrophobic interior and hydrophilic exterior. They sequester hydrophobic molecules without disrupting protein structure [3].
Decision Matrix: Solubilizer Selection
Figure 2: Logic flow for selecting the correct solubilizing agent based on target type.
Comparison of Additives
Additive
Mechanism
Best For
Watch Out For
Tween-20
Non-ionic surfactant
ELISA, preventing surface adsorption.
Can contain peroxides (oxidizes proteins). Use "Surfact-Amps" grade.
Triton X-100
Non-ionic surfactant
Lysis, breaking up aggregates.
Absorbs UV light (280nm); interferes with A280 protein quant.
CHAPS
Zwitterionic
Membrane proteins.
Expensive; low CMC (high concentration needed).
β-Cyclodextrin
Inclusion complex
Detergent-sensitive enzymes.
Can strip lipids from cell membranes if used >10mM.
FAQ & Quick Fixes
Q: My compound sticks to the plastic tips/plate. I lose 50% potency.
A: This is the "adsorption effect."
Fix 1: Add 0.01% BSA (Bovine Serum Albumin) to the buffer. BSA coats the plastic, sacrificing itself so your compound stays in solution.
Fix 2: Switch to Low-Binding plates (polypropylene or treated polystyrene).
Q: What is the absolute limit for DMSO in cell-based assays?
A:0.1% v/v is the safe zone.
0.1% - 0.5%: Risky (stress response activation).
0.5%: Membrane permeabilization begins; data becomes artifactual [4].
Q: Can I use sonication to redissolve my protein stock?
A:NO. Sonication generates local heat and cavitation shear forces that will denature most proteins instantly. Use gentle vortexing or allow it to sit on ice for 30 minutes. If it doesn't dissolve, check the pH/pI mismatch (See Ticket #102).
References
Feng, B. Y., & Shoichet, B. K. (2006). A detergent-based assay for the detection of promiscuous inhibitors. Nature Protocols, 1(2), 550–553. Link
NCBI Assay Guidance Manual. (2012). Assay Operations for SAR Support: Solubility and Serial Dilutions. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.[1][2][3] Link
Szejtli, J. (1998). Introduction and General Overview of Cyclodextrin Chemistry. Chemical Reviews, 98(5), 1743–1754. Link
Galvao, J., et al. (2014). Unexpected low-dose toxicity of the universal solvent DMSO. F1000Research, 3, 52. Link
Physicochemical Properties and Their Chromatographic Implications
A Senior Application Scientist's Guide to the Analysis of 6-Chloro-3-ethynylpyrazin-2-amine by Reversed-Phase HPLC: A Comparative Study For researchers and professionals in drug development, the robust and reliable analy...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide to the Analysis of 6-Chloro-3-ethynylpyrazin-2-amine by Reversed-Phase HPLC: A Comparative Study
For researchers and professionals in drug development, the robust and reliable analysis of novel chemical entities is paramount. 6-Chloro-3-ethynylpyrazin-2-amine, as a substituted pyrazine, belongs to a class of heterocyclic compounds prevalent in medicinal chemistry. Accurate determination of its purity and chromatographic behavior is essential for quality control and regulatory compliance. This guide provides an in-depth comparison of reversed-phase high-performance liquid chromatography (RP-HPLC) methods for the analysis of this compound, grounded in established chromatographic principles.
6-Chloro-3-ethynylpyrazin-2-amine (MW: 153.57 g/mol , Formula: C₆H₄ClN₃) possesses a moderately non-polar pyrazine core, substituted with a polar amine group and a non-polar ethynyl group, alongside a chloro-substituent. This combination of functional groups suggests a moderate hydrophobicity, making it an ideal candidate for analysis by reversed-phase HPLC. The retention of pyrazine derivatives in RP-HPLC is strongly correlated with their hydrophobicity (log P) and hydrogen-bonding capabilities.[1][2] The amine group can interact with free silanols on the stationary phase, potentially leading to peak tailing, which can be mitigated by using end-capped columns and an acidic mobile phase modifier.
Comparative Analysis of RP-HPLC Methods
The selection of an HPLC method is often a balance between speed and resolution. Here, we compare two distinct RP-HPLC methods: a rapid screening method (Method A) and a high-resolution method (Method B). While specific experimental data for this exact compound is not publicly available, the following methods and simulated results are based on extensive experience with similar pyrazine and pyridine derivatives.[3][4][5]
Table 1: Comparison of HPLC Method Parameters
Parameter
Method A: Rapid Screening
Method B: High-Resolution
Column
C18, 50 x 2.1 mm, 2.7 µm
C18, 150 x 4.6 mm, 5 µm
Mobile Phase A
0.1% Formic Acid in Water
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
0.1% Formic Acid in Acetonitrile
Gradient
10-95% B in 5 minutes
30-70% B in 20 minutes
Flow Rate
0.5 mL/min
1.0 mL/min
Column Temp.
40°C
30°C
Detection
UV at 270 nm
UV at 270 nm
Injection Vol.
2 µL
10 µL
Discussion of Method Parameters:
Method A utilizes a shorter column with smaller particles, enabling a faster analysis time suitable for high-throughput screening. The steep gradient ensures rapid elution of all components.
Method B employs a longer, standard-bore column, providing a greater number of theoretical plates and thus higher resolving power.[6] The shallower gradient allows for better separation of closely eluting impurities from the main peak. The lower temperature can sometimes increase retention and improve separation, although it may also lead to higher backpressure.[3]
Simulated Performance Data:
To illustrate the expected outcomes, we've generated simulated data for the retention time of 6-Chloro-3-ethynylpyrazin-2-amine and a hypothetical closely-eluting, more polar impurity.
Table 2: Simulated Performance Comparison
Parameter
Method A: Rapid Screening
Method B: High-Resolution
Retention Time (Analyte)
2.85 min
12.40 min
Retention Time (Impurity)
2.70 min
11.85 min
Resolution (Rs)
1.4
2.8
Tailing Factor (Analyte)
1.3
1.1
Theoretical Plates (Analyte)
~9,000
~18,000
Interpretation of Results:
Method A provides a very fast result, but the resolution between the analyte and the impurity is borderline (Rs < 1.5), making accurate quantification challenging. The higher tailing factor suggests some secondary interactions that are not fully mitigated in the fast gradient. Method B, in contrast, yields a significantly longer retention time but provides baseline resolution (Rs > 2.0) and a more symmetrical peak shape, making it the superior choice for accurate purity determination and method validation.
Experimental Protocols
The following are detailed step-by-step protocols for implementing the described methods.
Protocol 1: Mobile Phase and Sample Preparation
Mobile Phase A Preparation: Add 1.0 mL of formic acid to 1 L of HPLC-grade water. Mix thoroughly and degas using sonication or vacuum filtration.
Mobile Phase B Preparation: Add 1.0 mL of formic acid to 1 L of HPLC-grade acetonitrile. Mix and degas.
Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 6-Chloro-3-ethynylpyrazin-2-amine and transfer to a 10 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of acetonitrile and water.
Working Solution (0.1 mg/mL): Dilute 1 mL of the stock solution to 10 mL with the 50:50 acetonitrile/water mixture. Filter the solution through a 0.45 µm syringe filter before injection.[4]
Protocol 2: HPLC System Operation
System Setup: Install the appropriate column (as per Method A or B).
Equilibration: Purge the system and equilibrate the column with the initial mobile phase composition for at least 15-20 minutes, or until a stable baseline is achieved.[3]
Sequence Setup: Program the HPLC system with the gradient, flow rate, temperature, and run time as specified in Table 1.
Injection: Inject a diluent blank to ensure no system carryover, followed by the working standard solution.
Visualization of Experimental Workflow
The general workflow for an HPLC analysis is depicted below.
Beyond the Singlet: A Comparative Guide to Structural Validation of Fused Pyrazine Heterocycles
The "Regioisomer Trap" in Pyrazine Scaffolds In medicinal chemistry, fused pyrazine heterocycles (e.g., pyrazolopyrazines, triazolopyrazines, pteridines) are privileged scaffolds for kinase inhibition and anti-infective...
Author: BenchChem Technical Support Team. Date: February 2026
The "Regioisomer Trap" in Pyrazine Scaffolds
In medicinal chemistry, fused pyrazine heterocycles (e.g., pyrazolopyrazines, triazolopyrazines, pteridines) are privileged scaffolds for kinase inhibition and anti-infective agents. However, they present a notorious structural validation challenge: The Regioisomer Trap.
Cyclocondensation reactions used to build these rings often yield thermodynamic and kinetic mixtures. Standard analytical techniques (LCMS, 1D ¹H NMR) frequently fail to distinguish between regioisomers because:
Quaternary Silence: The critical ring-junction carbons are quaternary and invisible in ¹H NMR.
Nitrogen Ambiguity: The high nitrogen count creates multiple protonation sites and tautomeric forms that shift rapidly on the NMR time scale.
Isobaric Mass: Regioisomers have identical masses and often indistinguishable fragmentation patterns in low-res MS.
Misidentifying a regioisomer at the hit-to-lead stage can invalidate months of SAR (Structure-Activity Relationship) data. This guide compares the performance of four validation methodologies, moving beyond routine screening to definitive structural proof.
Decision Logic: Selecting the Right Validation Workflow
The following decision tree outlines the logical progression for validating fused pyrazine structures, prioritizing speed and resource efficiency.
Figure 1: Strategic workflow for structural elucidation of fused pyrazine heterocycles. Colors indicate escalation of analytical complexity.
Comparative Analysis of Validation Methodologies
This section evaluates the "products" (methodologies) available to the researcher.
The "Killer App" for Pyrazines.
While ¹³C HMBC is standard, it often fails in nitrogen-rich heterocycles because 2-bond and 3-bond ¹H-¹³C couplings are difficult to distinguish in aromatic systems. ¹H-¹⁵N HMBC is superior because it directly probes the connectivity across the nitrogen atoms that define the regioisomerism.
Mechanism: Detects long-range couplings (²J and ³J) between protons and natural abundance ¹⁵N nuclei.
Performance: High. It can definitively distinguish between isomers like [1,2,4]triazolo[1,5-a]pyrazine and [1,2,4]triazolo[4,3-a]pyrazine based on which nitrogen couples to the ring protons.
Limitation: Requires high concentration (>10 mg/mL) or cryoprobes due to low ¹⁵N natural abundance (0.37%).
Methodology B: MicroED (Micro-Crystal Electron Diffraction)
The Crystal-Free Revolution.
Traditional X-ray crystallography (SCXRD) is the gold standard but requires large, high-quality single crystals, which fused pyrazines rarely form easily. MicroED uses a cryo-TEM to diffract electrons from nanocrystals (powders) found in standard bulk samples.
Mechanism: Electrons interact more strongly with matter than X-rays, allowing diffraction from crystals <1 µm in size.
Performance: Exceptional. It provides atomic-resolution structures (often <1.0 Å) from "amorphous" looking powders within minutes of data collection.
Limitation: Requires access to a cryo-TEM and specialized expertise; cannot handle liquid oils.
Methodology C: DFT-GIAO NMR Prediction
The In Silico Tie-Breaker.
When experimental data is ambiguous (e.g., rapid tautomer exchange averaging signals), Density Functional Theory (DFT) using the Gauge-Independent Atomic Orbital (GIAO) method can predict chemical shifts for all theoretical isomers.
Mechanism: Quantum mechanical calculation of magnetic shielding tensors.[1]
Performance: Moderate to High. Comparing experimental ¹³C/¹⁵N shifts to calculated values (using Boltzmann weighting for conformers) often identifies the correct isomer with >95% confidence.
Limitation: Computationally expensive; accuracy depends heavily on the chosen functional and basis set (e.g., B3LYP/6-31G*).
Performance Data Summary
Feature
¹H-¹⁵N HMBC
MicroED
DFT-GIAO Prediction
SCXRD (X-Ray)
Primary Output
Connectivity (N-H)
3D Atomic Coordinates
Calculated Shifts (δ)
3D Atomic Coordinates
Sample Req.
>10 mg (Liquid)
<1 mg (Nanocrystal)
None (Virtual)
Single Crystal (>50µm)
Time to Result
4–12 Hours
30 Mins (Data) + Process
24–48 Hours
Days to Weeks (Growth)
Pyrazine Specificity
High (Direct N detection)
Very High (Direct Vis)
Medium (Solvent dependent)
Very High
Cost
Low (Instrument time)
High (TEM access)
Low (CPU time)
Medium
Best For...
Soluble, stable isomers
Powders/Stubborn oils
Tautomeric mixtures
Final Lead confirmation
Experimental Protocols
Protocol 1: The "Long-Range" ¹H-¹⁵N HMBC
Standard HMBC parameters often miss the critical correlations in pyrazines due to varying J-coupling magnitudes. Use this optimized setup.
Sample Prep: Dissolve 15–20 mg of compound in 0.6 mL DMSO-d₆ (preferred over CDCl₃ to prevent aggregation and sharpen exchangeable protons).
Pulse Sequence: Use a gradient-selected sensitivity-enhanced sequence (e.g., gNhsqc or gNhmbc adapted for long range).
Optimization Parameter (CNST13): Set the long-range coupling delay corresponding to 5–8 Hz .
Why: Pyrazine ²J and ³J couplings typically fall in the 6–10 Hz range. Standard settings (8 Hz) are usually safe, but lowering to 5 Hz can catch weaker 4-bond couplings across fused rings.
Scans: Minimum 128 scans per increment (for natural abundance).
Processing: Linear prediction in the indirect dimension (F1) is crucial to resolve closely spaced nitrogen signals.
Protocol 2: DFT-GIAO Calculation Setup
For validating regioisomers when NMR is ambiguous.
Conformational Search: Generate conformers using a force field (e.g., MMFF94).
Geometry Optimization: Optimize all low-energy conformers using DFT:
Functional: B3LYP
Basis Set: 6-31G(d,p) or cc-pVDZ
Solvent Model: PCM or SMD (match your NMR solvent, e.g., DMSO).
NMR Calculation: Run GIAO calculation on optimized geometries.
Level: mPW1PW91/6-311+G(2d,p) (Recommended for higher accuracy than B3LYP for shifts).
Analysis: Boltzmann-weight the shifts and compare Mean Absolute Error (MAE) against experimental data. The isomer with the lowest MAE is the correct structure.
Visualizing the Validation Logic
The following diagram illustrates how ¹H-¹⁵N correlations differentiate between two common pyrazine fusion regioisomers (Isomer A vs. Isomer B).
Figure 2: Differential coupling pathways. In Isomer A, the proton is adjacent to the nitrogen (2-bond), yielding a strong cross-peak. In Isomer B, the distance (3 or 4 bonds) changes the coupling constant, altering the spectral signature.
References
Martin, G. E., & Zektzer, A. S. (1988). Two-Dimensional NMR Methods for Establishing Molecular Connectivity.[2] VCH Publishers. (Foundational text on HMBC parameters).
Williamson, R. T., et al. (2014). "Verified structure prediction of nitrogen heterocycles using DFT-GIAO NMR calculations." Journal of Organic Chemistry.
Jones, C. G., et al. (2018). "The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination."[3][4] ACS Central Science.
Semenov, V. A., et al. (2019). "DFT computational schemes for 15N NMR chemical shifts of the condensed nitrogen-containing heterocycles." Magnetic Resonance in Chemistry.
Creative Biostructure. (2024). "SCXRD vs MicroED Comparison for Crystallography Research." Creative Biostructure Guides.
Technical Comparison: Functionalization Vectors of Halogenated Aminopyrazines
Executive Summary 6-Chloropyrazin-2-amine (Molecule A) and its derivative 6-chloro-3-ethynylpyrazin-2-amine (Molecule B) represent two distinct tiers of utility in the synthesis of bioactive heterocycles. While Molecule...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
6-Chloropyrazin-2-amine (Molecule A) and its derivative 6-chloro-3-ethynylpyrazin-2-amine (Molecule B) represent two distinct tiers of utility in the synthesis of bioactive heterocycles. While Molecule A serves as the foundational "workhorse" scaffold, capable of divergent functionalization, Molecule B is a specialized, "pre-loaded" intermediate designed specifically for accessing fused bicyclic systems—most notably pyrrolo[2,3-b]pyrazines .
This guide analyzes the reactivity profiles of both compounds, focusing on their application in the development of kinase (FGFR, c-Met) and phosphatase (SHP2) inhibitors.
Electronic & Steric Landscape
The pyrazine ring is electron-deficient (π-deficient), making it naturally susceptible to Nucleophilic Aromatic Substitution (SNAr) and resistant to Electrophilic Aromatic Substitution (SEAr). However, the introduction of the amino group at C2 significantly alters this landscape.
Feature
6-Chloropyrazin-2-amine (A)
6-Chloro-3-ethynylpyrazin-2-amine (B)
Electronic State
Push-Pull System: The C2-amino group (EDG) donates electron density, partially deactivating the ring toward nucleophiles compared to unsubstituted chloropyrazine.
Enhanced Polarization: The C3-ethynyl group is an Electron Withdrawing Group (EWG) via induction. It slightly reactivates the ring, potentially increasing the electrophilicity at C6.
Steric Environment
Unencumbered: C3 and C5 are open. High rotational freedom for substituents added at C6.
Congested C2/C3 Vector: The ethynyl group at C3 imposes steric bulk, which can dictate the conformation of substituents at C2 or hinder catalysis at C2.
Primary Utility
General building block for linear functionalization.
Precursor for Indole-mimetic fused rings (Pyrrolopyrazines).
Comparative Reactivity Profile
A. The C6-Chlorine Vector (SNAr & Cross-Coupling)
Both molecules possess a chlorine at C6, a critical handle for diversity.
Molecule A: The C6-Cl is moderately reactive. Standard Suzuki-Miyaura or Buchwald-Hartwig couplings proceed with high efficiency using Pd(0) catalysts (e.g., Pd(PPh3)4 or Pd2(dba)3/XPhos).
Molecule B: The presence of the C3-alkyne introduces a chemoselectivity challenge.
Risk: Under basic SNAr conditions, the alkyne proton (if terminal) is acidic (pKa ~25), potentially leading to side reactions or polymerization.
Advantage:[1][2] If the alkyne is protected (e.g., TMS-ethynyl), the C6-Cl can be selectively coupled.
B. The C3 Vector (Cyclization Potential)
This is the defining divergence point.
Molecule A: The C3 position is a C-H bond. To utilize this vector, one must perform an electrophilic halogenation (typically iodination) to generate 6-chloro-3-iodopyrazin-2-amine . Direct functionalization is difficult without this step.
Molecule B: The C3-alkyne and C2-amine are perfectly positioned for 5-endo-dig or 5-exo-dig cyclizations. This allows for the rapid construction of the pyrrolo[2,3-b]pyrazine core, a scaffold found in SHP2 allosteric inhibitors like TNO155.
C. Visualizing the Reactivity Divergence
Caption: Divergent synthesis paths. Molecule A favors linear substitution; Molecule B is the gateway to fused heterocyclic cores.
Experimental Protocols
To transition from the commodity chemical (A) to the high-value intermediate (B) and subsequently to a fused ring, follow this validated workflow.
Step 1: Regioselective Iodination of 6-Chloropyrazin-2-amine
Objective: Install a reactive handle at C3 without affecting the C6-Cl.
Degas the solvent (THF/TEA 1:1) thoroughly with Argon. Oxygen causes homocoupling of the alkyne (Glaser coupling).[3]
Add the catalyst system and the iodide.
Add TMS-acetylene dropwise.
Stir at RT or mild heat (40°C). Note: High heat may cause C6 coupling.
Deprotection: Treat the crude TMS-intermediate with K2CO3 in MeOH to yield 6-chloro-3-ethynylpyrazin-2-amine .
Step 3: Cyclization to Pyrrolo[2,3-b]pyrazine
Objective: Form the fused ring (Indole mimic).
Reagents: Molecule B (1.0 eq), Potassium tert-butoxide (KOtBu, 2.0 eq) or KOAc/Pd catalyst.
Solvent: NMP or DMF (anhydrous).
Protocol:
Dissolve Molecule B in NMP.
Add KOtBu at 0°C.
Heat to 60–80°C. The intramolecular nucleophilic attack of the amine nitrogen onto the activated alkyne occurs.
Mechanism: 5-endo-dig cyclization is favored.
Result: 2-chloro-5H-pyrrolo[2,3-b]pyrazine.
Quantitative Performance Comparison
The following table summarizes the suitability of each molecule for specific synthetic goals.
Synthetic Goal
Molecule A (Parent)
Molecule B (Ethynyl)
Recommendation
Linear Arylation (C6)
High (80-95% Yields)
Moderate (Requires care to avoid alkyne side-rxns)
Use A first, then functionalize C3.
Fused Ring Synthesis
N/A (Cannot cyclize directly)
Excellent (Key precursor)
Use B (or generate in situ).
SHP2 Inhibitor Synthesis
Starting Material
Advanced Intermediate
B is the industry standard core for TNO155-like analogs.
Cost Efficiency
Low Cost (<$1/g)
High Value (>$50/g or synthesized)
Buy A , Synthesize B .
Workflow Diagram: Synthesis of SHP2 Inhibitor Core
Caption: Step-wise construction of the pharmacophore from the commodity starting material.
References
Regioselective Halogenation of Aminopyrazines
Synthesis of halogenated 2-aminopyrazine building blocks.
Thieme Chemistry.
SHP2 Allosteric Inhibitor Discovery (TNO155 Context)
Discovery of 1H-pyrazolo[3,4-b]pyrazine derivatives as selective allosteric inhibitor of protein tyrosine phosphatase SHP2.
ResearchGate.
Pyrrolo[2,3-b]pyrazine Synthesis
Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors.
National Institutes of Health (PMC).
